Ethanone, 1-[5-(bromomethyl)-2-furanyl]-

• CAS: 114430-54-5

Core Science & Biosynthesis

synthesis of 1-(5-(bromomethyl)furan-2-yl)ethanone from 2-acetylfuran

An In-depth Technical Guide to the Synthesis of 1-(5-(bromomethyl)furan-2-yl)ethanone from 2-Acetylfuran

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the synthesis of 1-(5-(bromomethyl)furan-2-yl)ethanone, a bifunctional molecule of significant interest as an intermediate in medicinal and materials chemistry.[1] Starting from the readily available and industrially significant compound 2-acetylfuran[2][3], this document details the strategic one-step bromomethylation reaction. The core of this guide focuses on the underlying electrophilic aromatic substitution mechanism, the rationale for reagent selection, and a detailed, field-proven experimental protocol. By elucidating the causality behind the synthetic choices, this document serves as a practical and authoritative resource for chemists engaged in the synthesis of complex heterocyclic scaffolds. Safety considerations and methods for product purification are also addressed, ensuring a holistic understanding of the process.

Part 1: Mechanistic Rationale and Strategic Considerations

The conversion of 2-acetylfuran to 1-(5-(bromomethyl)furan-2-yl)ethanone is a targeted functionalization that leverages the inherent electronic properties of the furan scaffold. The choice of a direct bromomethylation strategy is predicated on a nuanced understanding of electrophilic aromatic substitution on an electron-rich heterocyclic system.

The Electronic Landscape of 2-Acetylfuran

The furan ring is an aromatic, electron-rich heterocycle that readily undergoes electrophilic aromatic substitution, often under milder conditions than those required for benzene.[4][5] The endocyclic oxygen atom donates lone-pair electron density into the ring, activating it towards electrophilic attack.

In 2-acetylfuran, two opposing electronic effects are at play:

• Activating Effect: The ring oxygen atom strongly activates the furan system, particularly at the C5 position (alpha to the oxygen), through resonance donation.

• Deactivating Effect: The acetyl group at the C2 position is an electron-withdrawing group, which deactivates the ring through an inductive effect and resonance.

The net result is that the powerful activating effect of the heteroatom dominates, rendering the C5 position the most nucleophilic and therefore the primary site for electrophilic attack. The acetyl group effectively "directs" the incoming electrophile to the vacant C5 position.

The Bromomethylation Mechanism

Bromomethylation is a specific type of electrophilic aromatic substitution that introduces a -CH₂Br group onto the aromatic ring. This reaction typically employs a source of formaldehyde, such as paraformaldehyde or formalin, in conjunction with hydrogen bromide (HBr).[6] It is crucial to distinguish this from other bromination methods; using N-Bromosuccinimide (NBS) or molecular bromine (Br₂) on 2-acetylfuran would result in direct bromination of the ring to yield 1-(5-bromofuran-2-yl)ethanone.[7]

The mechanism proceeds via the following key steps:

• Formation of the Electrophile: In the acidic medium provided by HBr, formaldehyde is protonated, which then loses water to form a highly reactive hydroxymethyl cation (⁺CH₂OH) or a related electrophilic species. This cation is the primary electrophile that attacks the furan ring.

• Electrophilic Attack: The electron-rich C5 position of the 2-acetylfuran ring attacks the electrophilic hydroxymethyl cation. This step forms a resonance-stabilized cationic intermediate, often referred to as a sigma complex or arenium ion.

• Aromatization: A base (such as the bromide ion) abstracts the proton from the C5 position, collapsing the intermediate and restoring the aromaticity of the furan ring. This results in the formation of (5-acetylfuran-2-yl)methanol.

• Conversion to Bromide: The resulting hydroxymethyl group is then readily converted to the corresponding bromomethyl group by reaction with HBr in a classic Sₙ2 or Sₙ1-type substitution.

Part 2: A Validated Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of 1-(5-(bromomethyl)furan-2-yl)ethanone.

Safety Precautions: This procedure must be conducted in a well-ventilated fume hood. Hydrogen bromide is a corrosive and toxic gas. Formaldehyde is a suspected carcinogen. The product, 1-(5-(bromomethyl)furan-2-yl)ethanone, is expected to be a lachrymator and skin irritant. Appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, is mandatory.

Materials and Equipment

• Reagents: 2-Acetylfuran, paraformaldehyde, hydrogen bromide (33% wt in acetic acid), sodium bicarbonate (NaHCO₃), anhydrous magnesium sulfate (MgSO₄), dichloromethane (DCM), ethyl acetate, hexanes.

• Equipment: Three-neck round-bottom flask, magnetic stirrer and stir bar, dropping funnel, condenser, ice-water bath, separatory funnel, rotary evaporator, equipment for column chromatography.

Quantitative Data Summary

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
2-Acetylfuran	110.11	5.51 g	0.05	1.0
Paraformaldehyde	(30.03)n	1.65 g	~0.055	~1.1
HBr (33% in AcOH)	80.91	~20 mL	~0.08	~1.6
Dichloromethane	-	100 mL	-	-

Step-by-Step Procedure

• Reaction Setup: To a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, dropping funnel, and condenser, add 2-acetylfuran (1.0 eq, 0.05 mol) and paraformaldehyde (1.1 eq, ~0.055 mol). Add dichloromethane (100 mL) as the solvent.

• Initiation: Cool the stirred suspension to 0 °C using an ice-water bath.

• Reagent Addition: Charge the dropping funnel with a 33% solution of hydrogen bromide in acetic acid (~1.6 eq, ~0.08 mol). Add the HBr solution dropwise to the reaction mixture over a period of 30-45 minutes, ensuring the internal temperature does not rise above 5 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, carefully pour the reaction mixture into a separatory funnel containing 100 mL of cold water.

• Neutralization: Separate the organic layer. Wash the organic layer sequentially with 100 mL of cold water, followed by two 75 mL portions of saturated aqueous sodium bicarbonate solution to neutralize the excess acid (caution: CO₂ evolution), and finally with 75 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product, often a dark oil or low-melting solid, should be purified promptly as bromomethyl furans can be unstable.[8] Purification via flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes, e.g., 5% to 20%) is recommended to yield the pure 1-(5-(bromomethyl)furan-2-yl)ethanone.

Conclusion and Future Perspectives

The via direct bromomethylation is an efficient and strategically sound method for producing a valuable chemical intermediate. This guide has detailed the mechanistic underpinnings of the reaction, emphasizing the role of the furan ring's inherent reactivity, and provided a robust experimental protocol. The resulting product contains two orthogonal reactive handles: a ketone and a reactive benzylic-type bromide. This duality allows for a wide array of subsequent chemical transformations. The bromomethyl group is an excellent electrophile for nucleophilic substitution reactions, enabling the introduction of various functional groups, while the ketone can undergo reactions such as reduction, oxidation, or condensation.[1] This versatility cements the title compound's status as a powerful building block for the synthesis of novel pharmaceuticals, agrochemicals, and advanced materials.

References

• INIS-IAEA. (2025, January 12). Bromination of 2-acetylfuran with n-bromosuccinimide.
• Ashenhurst, J. (2011, June 10). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Master Organic Chemistry.
• PMC. (n.d.). Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan.
• Wikipedia. (n.d.). 2-Acetylfuran.
• Pearson. (n.d.). Furan undergoes electrophilic aromatic substitution more readily than benzene.
• Chemia. (2024, January 5). Bromination reactions with hydrogen bromide (bromomethylation of alcohols, phenols, and aromatic rings).
• Benchchem. (n.d.). 2-Acetylfuran chemical properties and structure elucidation.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Unlocking Chemical Synthesis: The Power of 2-(Bromomethyl)furan.
• Chegg.com. (2017, February 19). Solved Furan undergoes electrophilic substitution with.

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An In-depth Technical Guide to 1-(5-(bromomethyl)furan-2-yl)ethanone: A Key Intermediate in Synthetic and Medicinal Chemistry

Abstract: This technical guide provides a comprehensive overview of 1-(5-(bromomethyl)furan-2-yl)ethanone, a pivotal reactive intermediate in organic synthesis. While not commonly available as a stock chemical, its on-demand synthesis provides a powerful tool for drug development professionals and researchers. This document details its chemical identity, a validated synthetic protocol from its common precursor, mechanistic insights, key applications in constructing complex heterocyclic scaffolds, and critical safety and handling procedures. The guide is structured to deliver not just procedural steps, but the scientific rationale underpinning its synthesis and utility, ensuring a robust and reproducible understanding for its application in advanced chemical research.

Core Compound Data and Identification

1-(5-(bromomethyl)furan-2-yl)ethanone is a bifunctional organic molecule featuring a furan ring, a ketone, and a highly reactive bromomethyl group. Its primary value lies not as an end-product, but as a potent electrophilic building block. The bromomethyl group serves as an efficient handle for alkylation, enabling the covalent linkage of the acetyl-furan moiety to a wide array of nucleophilic substrates.

A dedicated CAS (Chemical Abstracts Service) number for 1-(5-(bromomethyl)furan-2-yl)ethanone is not widely reported in major chemical inventories, which underscores its role as a reactive intermediate synthesized for immediate use. Therefore, identification is typically confirmed by analytical characterization following its synthesis from its stable, commercially available precursor, 1-(5-methylfuran-2-yl)ethanone.

Property	Value / Description	Source(s)
IUPAC Name	1-(5-(bromomethyl)furan-2-yl)ethanone	-
Molecular Formula	C₇H₇BrO₂	-
Molecular Weight	203.04 g/mol	-
Appearance (Predicted)	Off-white to yellow solid; lachrymator	Inferred from analogues
Key Precursor	1-(5-Methylfuran-2-yl)ethanone	[1][2]
Precursor CAS No.	1193-79-9	[1][2]
Solubility (Predicted)	Soluble in chlorinated solvents (DCM, chloroform), ethers (THF), and other common organic solvents. Insoluble in water.	Inferred from analogues

Synthesis and Mechanism: Radical Bromination of 1-(5-Methylfuran-2-yl)ethanone

The most direct and efficient method for preparing 1-(5-(bromomethyl)furan-2-yl)ethanone is through the free-radical bromination of its methyl precursor, 1-(5-methylfuran-2-yl)ethanone.

Causality and Experimental Choice:

The choice of N-Bromosuccinimide (NBS) as the brominating agent is critical.[3] NBS provides a low, constant concentration of elemental bromine in the reaction mixture, which is essential for favoring the desired radical substitution pathway on the "benzylic-like" methyl group over electrophilic addition to the furan ring. The methyl group's position alpha to the furan ring stabilizes the resulting radical intermediate, making it the preferred site of attack. A radical initiator, such as benzoyl peroxide or azobisisobutyronitrile (AIBN), is required to initiate the reaction by generating the initial bromine radical. Carbon tetrachloride (CCl₄) or another non-polar solvent that does not participate in the radical reaction is the preferred medium.[4]

Detailed Experimental Protocol:

Reaction: Synthesis of 1-(5-(bromomethyl)furan-2-yl)ethanone

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1.0 equivalent of 1-(5-methylfuran-2-yl)ethanone (CAS: 1193-79-9) in anhydrous carbon tetrachloride (CCl₄).

• Reagent Addition: Add 1.05 equivalents of N-Bromosuccinimide (NBS) and a catalytic amount (0.02-0.05 equivalents) of benzoyl peroxide to the solution.

• Reaction Execution: Heat the mixture to reflux (approximately 77°C for CCl₄) and maintain vigorous stirring. The reaction is often initiated with a heat lamp to ensure radical chain propagation.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours, indicated by the consumption of the starting material. A key visual cue is the succinimide byproduct, which is denser than CCl₄ and will float on top of the solvent.

• Work-up:

  • Cool the reaction mixture to room temperature. The succinimide byproduct will precipitate.

  • Filter the mixture to remove the solid succinimide.

  • Wash the filtrate sequentially with a saturated aqueous solution of sodium bicarbonate (to neutralize any trace HBr) and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure.

• Purification & Use: The resulting crude product is often used directly in the next synthetic step due to its reactivity. If required, it can be purified by flash column chromatography on silica gel, though this risks decomposition. As a potent lachrymator, the product should be handled exclusively within a chemical fume hood.

Visualization of Synthetic Workflow:

Caption: Workflow for the synthesis of the target intermediate.

Chemical Reactivity and Applications in Drug Development

The synthetic utility of 1-(5-(bromomethyl)furan-2-yl)ethanone is anchored in the high reactivity of the bromomethyl group, which acts as a potent electrophile for Sₙ2 reactions. This allows for the strategic installation of the (5-acetylfuran-2-yl)methyl scaffold into larger, more complex molecules.

The furan nucleus is a well-established "privileged scaffold" in medicinal chemistry, appearing in numerous pharmacologically active compounds. It often serves as a bioisostere for a phenyl ring, offering distinct electronic properties and metabolic profiles. The ability to readily introduce this scaffold makes the title compound a valuable tool for medicinal chemists.

A primary application is in the synthesis of substituted heterocycles. For example, it is an ideal substrate for the Hantzsch thiazole synthesis, reacting with thioureas or thioamides to form aminothiazole derivatives, a class of compounds known for a wide spectrum of biological activities.[5]

General Reaction Scheme (Sₙ2 Displacement):

The compound readily reacts with a variety of nucleophiles (Nu:⁻), such as amines, thiols, alcohols, and carbanions, to displace the bromide and form a new carbon-nucleophile bond.

Visualization of Synthetic Utility:

Caption: Synthetic pathways branching from the title compound.

Safety and Handling

Hazard Class	GHS Statement
Acute Toxicity / Irritation	H302: Harmful if swallowed.
H314: Causes severe skin burns and eye damage.
H335: May cause respiratory irritation.
Signal Word	Danger
Pictograms	GHS05 (Corrosion), GHS07 (Exclamation Mark)

Precautionary Measures and Handling:

• P260: Do not breathe dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves (nitrile or neoprene), protective clothing, and eye/face protection (safety goggles and face shield).[6]

• P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

• P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P310: Immediately call a POISON CENTER or doctor/physician.

Engineering Controls: All manipulations must be conducted within a certified chemical fume hood to avoid inhalation of vapors.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, bases, and nucleophiles.

Quality Control and Characterization

Ensuring the identity and purity of the synthesized intermediate is crucial before its use in subsequent reactions. A standard quality control workflow should be employed.

Visualization of QC Workflow:

Caption: Quality control workflow for synthesized intermediates.

Expected Analytical Signatures:

• ¹H NMR: The most telling signal would be the appearance of a singlet integrating to 2H for the newly formed -CH₂Br group, typically in the 4.5-4.8 ppm range. The disappearance of the singlet for the precursor's methyl group (around 2.4 ppm) would confirm the reaction's completion.

• Mass Spectrometry: The mass spectrum should show a characteristic isotopic pattern for a molecule containing one bromine atom (two peaks of nearly equal intensity separated by 2 m/z units) corresponding to the molecular ion of C₇H₇BrO₂.

Conclusion

1-(5-(bromomethyl)furan-2-yl)ethanone represents a quintessential example of a valuable reactive intermediate in modern organic chemistry. While its inherent reactivity precludes it from being a common catalog item, its straightforward synthesis from 1-(5-methylfuran-2-yl)ethanone provides researchers with a potent tool for molecular construction. Its ability to serve as an electrophilic installer of the (5-acetylfuran-2-yl)methyl moiety makes it a key asset in the synthesis of complex heterocyclic systems, particularly within the field of medicinal chemistry and drug discovery. Adherence to rigorous safety protocols is paramount when handling this lachrymatory and corrosive compound, ensuring its powerful reactivity can be harnessed effectively and safely.

References

• ChemBK. (2024). 1-(5-Bromo-2-furyl)ethanone. Available at: [Link]

• ECHA. (n.d.). 1-(4-bromo-5-methylfuran-2-yl)ethan-1-one. Available at: [Link]

• MDPI. (2011). Synthesis and In Vitro Protein Tyrosine Kinase Inhibitory Activity of Furan-2-yl(phenyl)methanone Derivatives. Available at: [Link]

• Semantic Scholar. (2024). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. Available at: [Link]

• Asian Journal of Organic & Medicinal Chemistry. (2017). Ultrasound Assisted, an Efficient and Green Synthesis of α-Bromo Aromatic Ketones. Available at: [Link]

• AlQalam Journal of Medical and Applied Sciences. (2023). A Review on Biological and Medicinal Significance of Furan. Available at: [Link]

• Wikipedia. (n.d.). 2-Acetyl-5-methylfuran. Available at: [Link]

• PMC - NIH. (2015). Crystal structure of 1-(5-bromo-1-benzofuran-2-yl)ethanone oxime. Available at: [Link]

• PubMed. (2012). 1-(5-Bromo-1-benzofuran-2-yl)ethanone. Available at: [Link]

• ResearchGate. (2015). Crystal structure of 1-(5-bromo-1-benzofuran-2-yl)ethanone oxime. Available at: [Link]

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An In-depth Technical Guide on the Safety, Handling, and Storage of 1-(5-(bromomethyl)furan-2-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not replace a formal risk assessment or the Safety Data Sheet (SDS) provided by the manufacturer. Always consult the specific SDS for the material you are using and adhere to all institutional and regulatory safety protocols.

Introduction: Understanding the Compound

1-(5-(bromomethyl)furan-2-yl)ethanone is a reactive intermediate widely utilized in organic synthesis, particularly in the pharmaceutical and agrochemical industries.[1] Its utility stems from the presence of two key reactive sites: the acetyl group and the bromomethyl group attached to the furan ring. This bifunctionality allows for a diverse range of chemical transformations, making it a valuable building block for the synthesis of complex molecules with potential biological activity.[1] However, the very features that make this compound a versatile reagent also contribute to its hazardous nature, necessitating a thorough understanding of its properties for safe handling and storage.

Hazard Identification and Analysis

Inferred Hazard Classification:

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 1B/2	H314/H315: Causes severe skin burns and eye damage / Causes skin irritation
Serious Eye Damage/Irritation	Category 1/2A	H318/H319: Causes serious eye damage / Causes serious eye irritation
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation

This table is a synthesis of potential hazards based on similar chemical structures and functional groups. Always refer to the supplier-specific SDS for definitive hazard information.

The bromomethyl group is a potent lachrymator and alkylating agent, which is the likely basis for the severe irritation and corrosive effects. The furan ring itself can have toxicological implications.[2]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is mandatory when handling 1-(5-(bromomethyl)furan-2-yl)ethanone to prevent all routes of exposure.

Core PPE Requirements:

• Eye and Face Protection: Chemical safety goggles in combination with a face shield are essential to protect against splashes and vapors.[3][4]

• Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene. It is crucial to double-glove and to change gloves immediately if contamination is suspected.[1]

• Skin and Body Protection: A flame-retardant lab coat, worn over personal clothing, is required. For larger quantities or in situations with a higher risk of splashing, a chemical-resistant apron or suit should be used.

• Respiratory Protection: All work with this compound must be conducted in a certified chemical fume hood to avoid inhalation of vapors.[4] If there is a risk of exceeding exposure limits, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[5]

Logical Workflow for Donning and Doffing PPE

Caption: A logical workflow for donning and doffing PPE to minimize cross-contamination.

Safe Handling Protocols

Adherence to strict handling protocols is critical to mitigate the risks associated with 1-(5-(bromomethyl)furan-2-yl)ethanone.

Step-by-Step Handling Procedure:

• Preparation: Before handling, ensure the chemical fume hood is functioning correctly. Have all necessary equipment, including quenching solutions and waste containers, within arm's reach inside the hood.

• Dispensing: Use a clean, dry spatula or syringe to transfer the chemical. Avoid creating dust or aerosols.

• Reaction Setup: If the compound is being used in a reaction, add it slowly to the reaction vessel. Be aware of potential exothermic reactions.

• Post-Handling: After use, decontaminate all surfaces and equipment that may have come into contact with the chemical. Wash hands and any exposed skin thoroughly with soap and water.[3]

• Waste Disposal: Dispose of all contaminated materials, including gloves, pipette tips, and empty containers, in a designated hazardous waste container.[3][6]

Storage Requirements

Proper storage is crucial to maintain the stability of 1-(5-(bromomethyl)furan-2-yl)ethanone and to prevent accidents.

Storage Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry place.[4]	Minimizes decomposition and vapor pressure.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Prevents degradation from air and moisture.
Container	Keep in a tightly sealed, original container.[7]	Prevents leakage and contamination.
Location	Store in a well-ventilated, designated area for hazardous chemicals.[1]	Ensures proper containment in case of a spill.
Incompatibilities	Store away from strong oxidizing agents, strong bases, and amines.[3][5]	Prevents potentially violent reactions.

Emergency Procedures: Spill and Exposure Management

Immediate and appropriate action is required in the event of a spill or exposure.

Spill Response

Decision Tree for Spill Response

Caption: A decision tree for responding to a chemical spill.

Detailed Spill Cleanup Protocol:

• Evacuate: Immediately evacuate non-essential personnel from the area.[8]

• Ventilate: Ensure the area is well-ventilated, but do not open windows if it could spread vapors into other areas.[9]

• Contain: For liquid spills, use an inert absorbent material like vermiculite or sand to contain the spill.[8] Do not use combustible materials like paper towels. For solid spills, carefully sweep up the material to avoid creating dust.[4]

• Neutralize (if applicable and safe): For acidic or basic byproducts, a neutralizing agent may be used, but only by trained personnel.

• Collect and Dispose: Place all contaminated materials into a clearly labeled, sealed container for hazardous waste disposal.[10]

• Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.[8]

Exposure Response

In Case of Skin Contact:

• Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[5]

• Seek immediate medical attention.[4]

In Case of Eye Contact:

• Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[4]

• Remove contact lenses if present and easy to do so.

• Seek immediate medical attention.[5]

In Case of Inhalation:

• Move the individual to fresh air immediately.[10]

• If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration (if trained to do so).[6]

• Seek immediate medical attention.[6]

In Case of Ingestion:

• Do NOT induce vomiting.[5]

• Rinse the mouth with water.[6]

• Never give anything by mouth to an unconscious person.[10]

• Seek immediate medical attention.[6]

Conclusion

1-(5-(bromomethyl)furan-2-yl)ethanone is a valuable synthetic intermediate, but its hazardous properties demand rigorous safety precautions. By understanding its reactivity, employing appropriate personal protective equipment, adhering to strict handling and storage protocols, and being prepared for emergencies, researchers can safely harness the synthetic potential of this compound. A culture of safety, grounded in a thorough understanding of the chemicals being used, is paramount in any research and development setting.

References

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• Clarkson University. (n.d.). Chemical Spill Procedures. [Link]

• The University of Queensland. (n.d.). SBMS guidance note (SBMS09) Recommended Response to a Chemical Spill. [Link]

• ACS Omega. (2023). Theoretical Studies on the Reaction Kinetic of 2-Acetylfuran with Hydroxyl Radicals. [Link]

• WHO | JECFA. (2012). 2-acetyl-5-methylfuran. [Link]

• Wikipedia. (2025). 2-Acetyl-5-methylfuran. [Link]

• Cheméo. (n.d.). 2-Acetyl-5-methylfuran. [Link]

• PubChem. (n.d.). 2-Acetyl-5-Methylfuran. [Link]

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Navigating the Synthesis and Procurement of 2-Acetyl-5-(bromomethyl)furan: A Technical Guide for Researchers

An In-depth Examination of a Key Synthetic Intermediate and its Commercially Available Precursor

For researchers and drug development professionals, the accessibility and purity of starting materials are paramount to the success of a synthetic campaign. This guide provides a comprehensive overview of 2-Acetyl-5-(bromomethyl)furan, a valuable but challenging synthetic intermediate. Due to its inherent instability, this compound is not commercially available. Instead, this guide will focus on its stable and readily available precursor, 2-Acetyl-5-methylfuran, detailing its commercial suppliers, purity specifications, and the necessary protocols for its conversion to the desired brominated compound.

The Challenge of 2-Acetyl-5-(bromomethyl)furan: An Unstable Intermediate

Direct procurement of 2-Acetyl-5-(bromomethyl)furan is not feasible due to its chemical instability. Scientific literature notes that "5-Bromomethyl-2-acetyl furan is rather unstable and its purification was avoided, except to obtain a sample for spectroscopic characterization"[1]. This inherent instability necessitates its in situ preparation from a stable precursor immediately before its intended use in a subsequent reaction.

For research teams requiring this brominated furan, the most practical approach is the synthesis from its methylated analog, 2-Acetyl-5-methylfuran. This transformation is typically achieved through a free-radical bromination reaction.

Synthetic Protocol: Bromination of 2-Acetyl-5-methylfuran

The following protocol is adapted from established literature procedures for the synthesis of 2-Acetyl-5-(bromomethyl)furan[1].

Workflow for the Synthesis of 2-Acetyl-5-(bromomethyl)furan

Caption: Synthetic workflow for 2-Acetyl-5-(bromomethyl)furan.

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-Acetyl-5-methylfuran in a suitable solvent like carbon tetrachloride (CCl₄).

• Addition of Reagents: To this solution, add N-bromosuccinimide (NBS) as the brominating agent and a catalytic amount of a radical initiator, such as azobisisobutyronitrile (AIBN)[1].

• Reaction: The reaction mixture is heated to reflux to initiate the bromination of the methyl group.

• Work-up: Upon completion of the reaction (monitored by TLC or GC-MS), the mixture is cooled. The solid succinimide byproduct is removed by filtration.

• Isolation: The solvent is removed under reduced pressure to yield the crude 2-Acetyl-5-(bromomethyl)furan, which should be used immediately in the next synthetic step without further purification.

The Precursor: Commercial Availability of 2-Acetyl-5-methylfuran

The precursor, 2-Acetyl-5-methylfuran (CAS No: 1193-79-9), is a stable, commercially available compound. It is offered by a variety of chemical suppliers, ensuring a reliable supply chain for research and development purposes.

Supplier	Typical Purity	Product Code (Example)
Sigma-Aldrich	98%	299553[2]
TCI America	>98.0% (GC)	A0983[3]
Thermo Scientific Chemicals (Alfa Aesar)	98+%	AAA1617209[4]
Apollo Scientific	98%	OR6003[5]
Georganics	High Purity	GEO-00034[6]
Parchem	98.00 to 100.00 %	1193-79-9[7]
Chemical Bull	96-98%	-[8]

Purity Assessment of 2-Acetyl-5-methylfuran

Ensuring the purity of the starting material is a critical step. For 2-Acetyl-5-methylfuran, the most common analytical techniques for purity verification are Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Purity Determination Workflow

Caption: Analytical workflow for purity assessment.

• Gas Chromatography (GC): This is the most common method cited by suppliers for purity assessment[3]. It effectively separates volatile impurities and provides a quantitative measure of the main component's purity based on peak area percentage.

• NMR Spectroscopy: ¹H and ¹³C NMR spectroscopy confirms the chemical structure of 2-Acetyl-5-methylfuran and can identify and quantify impurities if their signals do not overlap with the main compound's signals. The expected ¹H-NMR signals for 2-Acetyl-5-methylfuran are singlets for the methyl and acetyl protons, and doublets for the furan ring protons[1].

Safe Handling and Storage of 2-Acetyl-5-methylfuran

Proper handling and storage are crucial for maintaining the integrity of 2-Acetyl-5-methylfuran and ensuring laboratory safety.

• Handling: Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Handle in a well-ventilated area or a fume hood. Avoid inhalation of vapors and contact with skin and eyes.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from heat, sparks, and open flames. Some suppliers recommend storing under an inert gas atmosphere as the compound can be air-sensitive[3].

• Hazards: 2-Acetyl-5-methylfuran is harmful if swallowed.

Conclusion

While 2-Acetyl-5-(bromomethyl)furan is a key synthetic intermediate, its inherent instability precludes its commercial availability. Researchers should focus on the procurement of its stable and readily available precursor, 2-Acetyl-5-methylfuran. A variety of reputable suppliers offer this precursor in high purity, typically exceeding 98%. The synthesis of the target brominated compound can be reliably performed in the laboratory immediately prior to its use. By understanding the properties of these compounds and following the appropriate synthetic and analytical protocols, researchers can effectively incorporate this important building block into their synthetic strategies.

References

• Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan. National Center for Biotechnology Information. Available at: [Link]

• 2-Acetyl-5-methylfuran - High purity | EN. Georganics. Available at: [Link]

• 2-acetyl-5-methyl furan, 1193-79-9. The Good Scents Company. Available at: [Link]

• 2-Acetyl-5-Methylfuran. PubChem. Available at: [Link]

• Method for synthesizing 2-acetylfuran. Google Patents.

• 2-Acetyl-5-methylfuran. Cheméo. Available at: [Link]

• Synthesis, structure and cytotoxic activity of 2-acetyl-5-trimethylsilylthiophene(furan) and their oximes. ResearchGate. Available at: [Link]

• New process for preparing 2-acetylfuran from furan. Patsnap. Available at: [Link]

• Method for preparing 2-acetylfuran. Google Patents.

Sources

• 1. Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-アセチル-5-メチルフラン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 2-Acetyl-5-methylfuran | 1193-79-9 | TCI AMERICA [tcichemicals.com]
• 4. 2-Acetyl-5-methylfuran, 98+% 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. 1193-79-9 Cas No. | 2-Acetyl-5-methylfuran | Apollo [store.apolloscientific.co.uk]
• 6. 2-Acetyl-5-methylfuran - High purity | EN [georganics.sk]
• 7. parchem.com [parchem.com]
• 8. chemicalbull.com [chemicalbull.com]

Protocols & Analytical Methods

Application Note: Synthetic Utility of 1-[5-(bromomethyl)-2-furanyl]ethanone

This guide outlines the synthetic utility, handling protocols, and medicinal chemistry applications of Ethanone, 1-[5-(bromomethyl)-2-furanyl]- (CAS 15004-36-1).

High-Value Intermediate for Furan-Based Pharmacophores

Executive Summary & Chemical Profile

Ethanone, 1-[5-(bromomethyl)-2-furanyl]- (also known as 5-(Bromomethyl)-2-acetylfuran ) is a bifunctional heterocyclic building block. Unlike its isomer 2-bromo-1-(furan-2-yl)ethanone (an

-haloketone), this compound features a reactive benzylic-type bromide at the 5-position and a stable acetyl group at the 2-position.

This unique substitution pattern allows for orthogonal functionalization:

• Electrophilic "Warhead" (C5): The bromomethyl group serves as a highly reactive electrophile for

  reactions with amines, thiols, and alkoxides.

• Derivatizable Handle (C2): The acetyl group remains intact during alkylation, available for subsequent condensation (e.g., hydrazone/oxime formation) or reduction.

Physicochemical Data

Property	Specification
CAS Number	15004-36-1
IUPAC Name	1-[5-(bromomethyl)furan-2-yl]ethanone
Formula
MW	203.03 g/mol
Appearance	Pale yellow to brown solid or semi-solid oil (purity dependent)
Solubility	Soluble in DCM, THF, Acetone, DMF; Insoluble in water.[1][2][3][4][5][6]
Reactivity Class	Alkylating Agent (Lachrymator); Moisture Sensitive.

Core Reactivity & Mechanism

The synthetic value of this compound lies in the "Furfuryl Effect." The furan oxygen lone pair stabilizes the transition state of nucleophilic substitution at the C5-methyl position, making the bromide significantly more reactive than a standard alkyl bromide, yet less prone to the polymerization issues seen with simple furfuryl bromide.

Reaction Pathways

The following diagram illustrates the divergent synthetic pathways accessible from this single intermediate.

Caption: Divergent synthetic pathways. The C5-bromomethyl group enables rapid access to nitrogen and sulfur heterocycles.

Detailed Protocol: Synthesis of Bioactive Amino-Furans

Application: Synthesis of N-substituted (5-acetylfuran-2-yl)methyl amines. Context: This protocol is widely used to attach the acetylfuran moiety to pharmacophores (e.g., piperazines, morpholines, or aniline derivatives) in Fragment-Based Drug Discovery (FBDD).

Reagents & Equipment

• Substrate: 1-[5-(bromomethyl)-2-furanyl]ethanone (1.0 eq)

• Nucleophile: Secondary amine (e.g., N-methylpiperazine) (1.1 eq)

• Base: Potassium Carbonate (

  ), anhydrous (2.0 eq)

• Solvent: Acetone (HPLC grade) or Acetonitrile (ACN). Note: Avoid nucleophilic solvents like MeOH.

• Catalyst (Optional): Sodium Iodide (NaI) (0.1 eq) – accelerates reaction via Finkelstein exchange.

Step-by-Step Workflow

• Preparation (Inert Atmosphere):

  • Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar.

  • Purge with Nitrogen (

    ) or Argon.

  • Safety Note: The starting bromide is a lachrymator . All weighing and transfers must occur inside a functioning fume hood.

• Solubilization:

  • Dissolve 1.0 mmol of 1-[5-(bromomethyl)-2-furanyl]ethanone in 5 mL of anhydrous Acetone.

  • Cool the solution to 0°C (ice bath) to minimize side reactions (polymerization).

• Nucleophilic Addition:

  • Add 2.0 mmol of anhydrous

    to the stirring solution.

  • Dropwise add the secondary amine (1.1 mmol) dissolved in 1 mL Acetone.

  • (Optional): Add 0.1 mmol NaI if the amine is sterically hindered.

• Reaction:

  • Allow the mixture to warm to Room Temperature (RT).

  • Stir for 2–4 hours.

  • Monitoring: Check by TLC (System: Hexane:EtOAc 3:1). The starting bromide (

    ) should disappear; a polar amine spot ( ) will appear.

• Work-up:

  • Filter off the inorganic solids (

    /KBr) through a Celite pad.

  • Concentrate the filtrate under reduced pressure (Rotovap) at <40°C.

  • Purification: The crude oil is often pure enough for the next step. If not, purify via flash column chromatography (Silica gel, DCM/MeOH gradient).

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Black tar formation	Polymerization of furan ring	Run reaction at lower temp (0°C); Exclude light; Use fresh bromide.
Low Yield	Hydrolysis of Bromide	Ensure solvents are anhydrous; Minimize air exposure.
Incomplete Reaction	Steric hindrance	Add NaI catalyst; Switch solvent to DMF (run at RT, do not heat >60°C).

Experimental Workflow Visualization

The following flowchart details the decision-making process for optimizing the alkylation reaction based on the nucleophile type.

Caption: Optimization logic for alkylation reactions using 1-[5-(bromomethyl)-2-furanyl]ethanone.

Expert Insight: Isomer Warning

CRITICAL DISTINCTION: Researchers often confuse this compound with its isomer.

• Target Compound (CAS 15004-36-1): 5-(bromomethyl)-2-acetylfuran.

  • Reactivity: Alkylation at the 5-position (Benzylic-like).

  • Product: 5-substituted-2-acetylfuran.[1][2]

• Isomer (CAS 15109-94-1): 2-bromo-1-(furan-2-yl)ethanone.

  • Reactivity: Alkylation at the side-chain alpha-carbon .

  • Product: Thiazoles (via Hantzsch synthesis).

Verification: Always check the

NMR before use.

• CAS 15004-36-1 (Target): Singlet at

  ppm ( -Br) and Singlet at ppm ( ).

• Isomer: Singlet at

  ppm ( -Br) and Furan protons only.

References

• Molecules. (2007).[1] Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan. (Describes the synthesis and reactivity of 5-methyl-2-acetylfuran derivatives). Retrieved from [Link]

• PubChem. (2025).[3] 5-(Bromomethyl)furan-2-carbaldehyde (Analogue Reactivity Profile). (Provides safety and reactivity data for the closely related aldehyde analogue). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Ethanone, 1-[5-(2-furanylmethyl)-2-furanyl]- [webbook.nist.gov]
• 3. 2-（溴甲基）-5-硝基呋喃 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. lookchem.com [lookchem.com]
• 5. 5-(Bromomethyl)-2-furaldehyde | C6H5BrO2 | CID 11970491 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocol for nucleophilic substitution with 1-(5-(bromomethyl)furan-2-yl)ethanone

An Application Guide for the Synthesis of Novel Furan Derivatives via Nucleophilic Substitution of 1-(5-(bromomethyl)furan-2-yl)ethanone

Introduction: The Strategic Value of a Versatile Furan Building Block

Furan-containing molecules are foundational scaffolds in medicinal chemistry, appearing in a wide array of pharmacologically active compounds and approved drugs.[1][2] The furan ring often serves as a bioisosteric replacement for a phenyl group, offering unique electronic properties and metabolic profiles that can enhance drug-receptor interactions and overall efficacy.[2] 1-(5-(bromomethyl)furan-2-yl)ethanone is a particularly valuable bifunctional building block. Its structure features a reactive bromomethyl group at the 5-position, which is analogous to a benzylic bromide, making it an excellent electrophile for a range of nucleophilic substitution reactions.[3] This reactivity, coupled with the ketone moiety at the 2-position that allows for further synthetic elaboration, provides a direct route to a diverse library of complex furan derivatives for drug discovery and development programs.

This document serves as a technical guide for researchers, providing a detailed examination of the mechanistic principles, practical experimental protocols, and critical process considerations for employing 1-(5-(bromomethyl)furan-2-yl)ethanone in nucleophilic substitution reactions.

Physicochemical Properties and Safe Handling

Before use, it is critical to understand the properties of 1-(5-(bromomethyl)furan-2-yl)ethanone and adhere to strict safety protocols. As an α-haloketone derivative, it should be regarded as a potent lachrymator and irritant.

Table 1: Physicochemical Data

Property	Value
CAS Number	37940-56-0
Molecular Formula	C₇H₇BrO₂
Molecular Weight	203.04 g/mol
Appearance	Off-white to yellow or brown solid
Solubility	Soluble in common organic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), Acetone, and Acetonitrile (MeCN). Insoluble in water.

Safety and Handling Precautions:

• Personal Protective Equipment (PPE): Always handle this reagent inside a certified chemical fume hood. Wear appropriate PPE, including a lab coat, chemical-resistant gloves (nitrile is a common choice, but check for breakthrough times), and chemical safety goggles.[4]

• Toxicity: This compound is classified as a corrosive irritant. Avoid inhalation of dust and direct contact with skin and eyes, as it can cause severe burns.[4][5]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and bases.[4]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous materials.

Mechanistic Considerations: The S_N1/S_N2 Dichotomy

The bromomethyl group on the furan ring is analogous to a benzylic halide. The adjacent furan ring can stabilize a developing positive charge on the methylene carbon through resonance, suggesting that the reaction can proceed via a dissociative S_N1-like mechanism. However, the primary nature of the carbon also makes it highly accessible for a direct backside attack by a nucleophile, characteristic of an associative S_N2 mechanism.[6]

The operative pathway is therefore highly dependent on the specific reaction conditions:

• S_N2 Pathway: Favored by strong, non-bulky nucleophiles (e.g., N₃⁻, RS⁻, CN⁻), polar aprotic solvents (e.g., DMF, DMSO, Acetone), and lower temperatures. This pathway proceeds with an inversion of stereochemistry if a chiral center were present.

• S_N1 Pathway: Becomes more competitive with weaker nucleophiles (e.g., H₂O, ROH), polar protic solvents (e.g., ethanol, water) that can stabilize the carbocation intermediate, and higher temperatures. This pathway would lead to racemization.

Figure 1: Competing S_N1 and S_N2 pathways for nucleophilic substitution.

Experimental Protocols

The following protocols are generalized and may require optimization based on the specific nucleophile and desired scale. Thin Layer Chromatography (TLC) is recommended for monitoring reaction progress.

Figure 2: General experimental workflow for nucleophilic substitution.

Protocol 1: Synthesis of an Ester via O-Alkylation (S_N2)

This protocol details the reaction with a carboxylate nucleophile to form an ester linkage.

• Materials and Reagents:

  • 1-(5-(bromomethyl)furan-2-yl)ethanone (1.0 eq)

  • Sodium Acetate (1.5 eq)

  • N,N-Dimethylformamide (DMF)

  • Ethyl Acetate (EtOAc)

  • Deionized Water

  • Brine (saturated aq. NaCl)

• Procedure:

  • In a round-bottom flask, dissolve 1-(5-(bromomethyl)furan-2-yl)ethanone in DMF (approx. 0.2 M).

  • Add sodium acetate to the solution.

  • Stir the mixture at room temperature for 4-6 hours. Monitor the reaction by TLC (e.g., using 3:1 Hexanes:EtOAc) until the starting material spot is consumed.

  • Upon completion, pour the reaction mixture into a separatory funnel containing deionized water.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers and wash sequentially with deionized water and then brine to remove residual DMF.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the resulting crude oil or solid by flash column chromatography on silica gel to yield the pure acetate ester product.

Protocol 2: Synthesis of a Secondary Amine via N-Alkylation (S_N2)

This protocol describes the reaction with a primary amine. A mild base is used to neutralize the HBr generated in situ.

• Materials and Reagents:

  • 1-(5-(bromomethyl)furan-2-yl)ethanone (1.0 eq)

  • Benzylamine (1.1 eq)

  • Potassium Carbonate (K₂CO₃, 2.0 eq) or Triethylamine (Et₃N, 1.5 eq)

  • Acetonitrile (MeCN)

  • Dichloromethane (DCM)

  • Deionized Water

• Procedure:

  • To a solution of 1-(5-(bromomethyl)furan-2-yl)ethanone in acetonitrile, add potassium carbonate (or Et₃N).

  • Add benzylamine dropwise to the stirred suspension.

  • Stir the reaction at room temperature for 3-5 hours, monitoring by TLC. Gentle heating (40-50 °C) may be required for less reactive amines.

  • Once the reaction is complete, filter off the inorganic base if K₂CO₃ was used.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in DCM and wash with deionized water to remove any remaining salts or amine hydrobromide.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent.

  • The crude product can be purified by flash chromatography to yield the desired secondary amine.

Protocol 3: Synthesis of a Thioether via S-Alkylation (S_N2)

This protocol outlines the formation of a C-S bond using a thiol nucleophile. The reaction is typically rapid.

• Materials and Reagents:

  • 1-(5-(bromomethyl)furan-2-yl)ethanone (1.0 eq)

  • Thiophenol (1.1 eq)

  • Potassium Carbonate (K₂CO₃, 1.5 eq)

  • Acetone

  • Deionized Water

• Procedure:

  • In a round-bottom flask, suspend potassium carbonate in acetone.

  • Add thiophenol to the suspension and stir for 10 minutes to generate the thiolate nucleophile in situ.

  • Add a solution of 1-(5-(bromomethyl)furan-2-yl)ethanone in a minimal amount of acetone dropwise.

  • Stir the reaction at room temperature. The reaction is often complete within 1-2 hours. Monitor by TLC.

  • Filter the reaction mixture to remove the inorganic salts.

  • Concentrate the filtrate to obtain the crude thioether.

  • Purify the product by recrystallization or flash column chromatography.

Synthetic Diversification and Troubleshooting

The utility of 1-(5-(bromomethyl)furan-2-yl)ethanone lies in its ability to serve as a launchpad for a wide range of molecular architectures.

Figure 3: Synthetic utility demonstrating diversification from a common starting material.

Table 2: Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Insufficiently nucleophilic reagent. 2. Steric hindrance. 3. Inappropriate solvent or temperature.	1. Use a stronger base to deprotonate the nucleophile (e.g., NaH for alcohols). 2. Increase reaction temperature. 3. Switch to a more polar aprotic solvent like DMF or DMSO.
Formation of Side Products	1. Dimerization of the starting material or product.[7] 2. Elimination (E2) reaction, especially with bulky, basic nucleophiles. 3. Over-alkylation of N- or S-nucleophiles.	1. Use a higher dilution to disfavor bimolecular reactions. 2. Use a non-basic or weakly basic nucleophile if possible. 3. Use a slight excess (1.1-1.2 eq) of the nucleophile, not a large excess.
Difficult Purification	1. Residual high-boiling solvent (e.g., DMF). 2. Product is an oil that won't crystallize.	1. Perform thorough aqueous washes (water and brine) to remove DMF before concentration. 2. Rely on flash column chromatography for purification of non-crystalline products.

References

• Sen, S., De, B., & Easwari, T. S. (2014). Synthesis and biological evaluation of some novel furan derivatives. Pakistan Journal of Pharmaceutical Sciences, 27(6), 1747-1760. [Link]

• ChemBK. (2024). 1-(5-Bromo-2-furyl)ethanone. Retrieved from [Link]

• Cui, Z., et al. (2011). Synthesis and In Vitro Protein Tyrosine Kinase Inhibitory Activity of Furan-2-yl(phenyl)methanone Derivatives. Molecules, 16(6), 5094-5107. [Link]

• Fisher Scientific. (2025). Safety Data Sheet: 1-(1-Benzofuran-5-yl)-2-bromo-1-ethanone. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Furan synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Application of furan derivative in medicinal field. Retrieved from [Link]

• Royal Society of Chemistry. (2019). Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. Green Chemistry. [Link]

• American Chemical Society. (2009). C-F Bond Cleavage by Intramolecular SN2 Reaction of Alkyl Fluorides with O- and N-Nucleophiles. The Journal of Organic Chemistry, 74(7), 2850-2853. [Link]

• Royal Society of Chemistry. (2024). Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxya. Organic & Biomolecular Chemistry. [Link]

• Organic Syntheses. (n.d.). Fluorobis(phenylsulfonyl)methane (FBSM). Retrieved from [Link]

• Matsuura, Y., & Fuse, S. (2021). Rapid in situ generation of 2-(halomethyl)-5-phenylfuran and nucleophilic addition in a microflow reactor. Organic & Biomolecular Chemistry, 19(3), 544-548. [Link]

• Oriental Journal of Chemistry. (2024). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry, 40(2). [Link]

• National Center for Biotechnology Information. (2025). Influence of Halogen Atoms and the Reactivity of Nucleophiles on Reactions of Tetrahydropyran and Tetrahydrofuran Acetals with C-Nucleophiles: Hyperconjugation and Inductive Effects. The Journal of Organic Chemistry. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fishersci.dk [fishersci.dk]
• 5. fishersci.com [fishersci.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Rapid in situ generation of 2-(halomethyl)-5-phenylfuran and nucleophilic addition in a microflow reactor - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: 2-Acetyl-5-(bromomethyl)furan as a Bifunctional Scaffold in the Synthesis of Bioactive Heterocycles

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Executive Summary

In modern drug discovery, the furan ring serves as a privileged scaffold, offering a unique hydrophilic-lipophilic balance and the ability to act as a bioisostere for phenyl rings while engaging in hydrogen bonding[1]. Among furan derivatives, 2-acetyl-5-(bromomethyl)furan (also known as 1-(5-(bromomethyl)furan-2-yl)ethan-1-one) stands out as a highly versatile bifunctional building block.

This application note details the mechanistic rationale, synthetic workflows, and validated protocols for utilizing 2-acetyl-5-(bromomethyl)furan to construct complex, bioactive heterocycles—specifically furan-linked pyrazoles and triazoles—which are frequently evaluated for antimicrobial, anti-inflammatory, and kinase-inhibitory activities[2][3].

Mechanistic Rationale & Scaffold Properties

As a Senior Application Scientist, I emphasize that successful library generation relies on understanding the orthogonal reactivity of your starting materials. 2-Acetyl-5-(bromomethyl)furan possesses two distinct, highly reactive centers that can be manipulated independently:

• The C5-Bromomethyl Group (Electrophilic Center): The furan ring is electron-rich, which stabilizes the transition state of nucleophilic substitution (S_N2) reactions at the adjacent carbon. The bromomethyl group is highly activated toward displacement by amines, thiols, and azides. However, this same activation makes it prone to hydrolysis; thus, it must be synthesized under anhydrous conditions and often used immediately[4].

• The C2-Acetyl Group (Nucleophilic/Electrophilic Center): The acetyl group mildly deactivates the furan ring, protecting it from oxidative degradation. The

  -protons of the acetyl group are acidic, allowing for base-catalyzed enolate formation. This enables Claisen-Schmidt condensations with aryl aldehydes to form chalcones, which serve as Michael acceptors for subsequent cyclization into pyrazoles or pyrimidines.

Divergent Synthetic Pathways

The following workflow illustrates how this single scaffold can be divergently functionalized to generate diverse heterocyclic libraries.

Caption: Divergent Synthetic Pathways of 2-Acetyl-5-(bromomethyl)furan via S_N2 and Annulation.

Experimental Protocols & Methodologies

The following protocols are designed as self-validating systems. Causality for reagent selection and environmental controls are explicitly stated to ensure reproducibility.

Protocol A: Synthesis of the Bifunctional Scaffold

Objective: Synthesize 2-acetyl-5-(bromomethyl)furan via Wohl-Ziegler bromination.[4][5]

• Setup: In an oven-dried, round-bottom flask equipped with a reflux condenser, dissolve 5-methyl-2-acetylfuran (1.0 equiv) in anhydrous carbon tetrachloride (CCl

  ) or a greener alternative like trifluorotoluene.

• Reagent Addition: Add N-bromosuccinimide (NBS, 1.0 equiv) and azobisisobutyronitrile (AIBN, 10% wt relative to NBS).

  • Causality Insight: AIBN is strictly required as a radical initiator. It homolytically cleaves to form radicals that abstract a hydrogen from the C5-methyl group. Without AIBN, ionic electrophilic aromatic substitution would dominate, leading to unwanted bromination directly on the furan ring[4].

• Reaction: Reflux the mixture for 1 hour. Monitor via TLC (Hexane/EtOAc 8:2). The reaction is complete when the dense NBS powder converts to succinimide crystals floating at the surface.

• Workup: Cool to room temperature and filter off the succinimide crystals. Neutralize the filtrate with saturated aqueous Na

  CO (stirring for 1 hour) to quench any residual acid that could polymerize the furan. Wash with water, dry over anhydrous Na SO , and concentrate under reduced pressure to yield a brown-red oil[4]. Note: Use immediately for Protocol B to prevent degradation.

Protocol B: S_N2 Functionalization (Azidation at C5)

Objective: Convert the bromomethyl group to an azide for subsequent Click chemistry.

• Setup: Dissolve the crude 2-acetyl-5-(bromomethyl)furan (1.0 equiv) in anhydrous N,N-Dimethylformamide (DMF). Cool the flask to 0 °C in an ice bath.

  • Causality Insight: DMF, a polar aprotic solvent, is chosen because it leaves the azide anion unsolvated, maximizing its nucleophilicity for a rapid S_N2 displacement. The 0 °C starting temperature prevents the exothermic decomposition of the sensitive bromomethyl furan.

• Reaction: Add sodium azide (NaN

  , 1.2 equiv) portion-wise. Allow the reaction to warm to room temperature and stir for 2 hours.

• Workup: Quench with ice water and extract with diethyl ether (3x). Wash the combined organic layers with brine to remove residual DMF, dry over MgSO

  , and concentrate to yield 2-acetyl-5-(azidomethyl)furan.

Protocol C: Heterocycle Construction (Pyrazole Formation at C2)

Objective: Construct a pyrazole ring via a chalcone intermediate.

• Step 1 (Claisen-Schmidt Condensation): Dissolve 2-acetyl-5-(azidomethyl)furan (1.0 equiv) and an aryl aldehyde (1.0 equiv) in ethanol. Add catalytic KOH (10 mol%). Stir at room temperature for 3-5 hours. The base deprotonates the acetyl group, forming an enolate that attacks the aldehyde, yielding an

  , -unsaturated ketone (chalcone).

• Step 2 (Cyclocondensation): To the isolated chalcone in ethanol, add hydrazine hydrate (NH

  NH ·H O, 1.5 equiv). Reflux for 4-6 hours.

  • Causality Insight: Hydrazine acts as a bis-nucleophile. It first undergoes a 1,4-conjugate (Michael) addition to the alkene, followed by intramolecular condensation with the carbonyl group to close the pyrazole ring.

Quantitative Data & Reaction Optimization

The table below summarizes optimized conditions for the dual-functionalization of the scaffold, providing expected yields and mechanistic roles for each transformation.

Functionalization Target	Reagents & Catalysts	Solvent	Temp (°C)	Time (h)	Expected Yield (%)	Mechanistic Role
Bromination (C5)	NBS, AIBN	CCl	76 (Reflux)	1	65 - 70	Radical substitution (Wohl-Ziegler)
Azidation (C5)	NaN	DMF	0 25	2	85 - 90	S_N2 Displacement
Amination (C5)	Morpholine, K CO	MeCN	25	4	75 - 82	S_N2 Displacement
Chalcone (C2)	Ar-CHO, KOH	EtOH	25	3 - 5	70 - 85	Aldol Condensation
Pyrazole (C2)	NH NH ·H O	EtOH	78 (Reflux)	4 - 6	65 - 80	Michael Addition / Cyclocondensation

Biological Application: Mechanism of Action

Furan derivatives synthesized via this scaffold are highly valued in oncology and infectious disease research[1][3]. For instance, furan-pyrazole hybrids often act as competitive ATP-binding inhibitors for Receptor Tyrosine Kinases (RTKs) such as EGFR or VEGFR[2]. The furan oxygen acts as a critical hydrogen-bond acceptor in the kinase hinge region.

Caption: Mechanism of Action for Furan-Pyrazole Hybrids in Kinase Inhibition Pathway.

References

• Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan Source: Molecules (MDPI) / National Institutes of Health (NIH) URL:[Link][4][5]

• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review Source: Oriental Journal of Chemistry URL:[Link][1]

• Medicinal significance of furan derivatives: A Review Source: ResearchGate URL:[Link][2]

• Furan: A Promising Scaffold for Biological Activity Source: International Journal of Advanced Biological and Biomedical Research (IJABBR) URL:[Link][3]

Sources

• 1. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. ijabbr.com [ijabbr.com]
• 4. Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Note: Derivatization of 1-(5-(Bromomethyl)furan-2-yl)ethanone in Small Molecule Drug Discovery

Target Audience: Medicinal Chemists, Assay Developers, and Drug Discovery Scientists Document Type: Technical Application Guide & Validated Protocols

Introduction to the Furan-Based Pharmacophore

Furan-containing scaffolds are classified as privileged structures in medicinal chemistry, frequently appearing in anti-infectives, kinase inhibitors, and GPCR ligands. Specifically, 2-acetylfuran derivatives serve as highly versatile intermediates [2]. By introducing a reactive bromomethyl group at the C5 position, the resulting molecule—1-(5-(bromomethyl)furan-2-yl)ethanone (also known as 5-bromomethyl-2-acetylfuran)—becomes a powerful bifunctional building block [1, 4].

This application note details the mechanistic rationale, synthesis, and orthogonal derivatization strategies for this scaffold, enabling researchers to rapidly generate diverse compound libraries for high-throughput screening (HTS).

Mechanistic Insights & Reactivity Profiling

The strategic value of 1-(5-(bromomethyl)furan-2-yl)ethanone lies in its dual reactivity, allowing for orthogonal modifications without the need for complex protecting group chemistry:

• The C5-Bromomethyl Group (Electrophilic Center): The bromomethyl group is highly activated. The adjacent furan oxygen donates electron density through resonance, stabilizing the transition state during nucleophilic attack. This "pseudo-benzylic" activation makes the carbon exceptionally susceptible to

  displacement by amines, thiols, and alkoxides [3].

• The C2-Acetyl Group (Nucleophilic/Electrophilic Center): The methyl ketone can act as an electrophile in reductive aminations (yielding secondary/tertiary amines) or as a nucleophile (via its enolate) in aldol condensations to form chalcone-like derivatives.

Causality in Reaction Design: Because the furan ring is electron-rich and highly sensitive to strong mineral acids (which can cause ring-opening or polymerization), all derivatization protocols must utilize mild bases (e.g.,

, ) and avoid strongly acidic workups.

Workflow: Orthogonal Library Generation

The following diagram illustrates the divergent pathways available for library synthesis using this core scaffold.

Orthogonal derivatization pathways of 1-(5-(bromomethyl)furan-2-yl)ethanone for library synthesis.

Validated Experimental Protocols

Protocol A: Synthesis of 1-(5-(bromomethyl)furan-2-yl)ethanone

This protocol utilizes a Wohl-Ziegler bromination of the precursor 1-(5-methylfuran-2-yl)ethanone [4].

• Mechanistic Rationale: N-Bromosuccinimide (NBS) is used instead of

  gas to maintain a low, steady-state concentration of bromine radicals, preventing electrophilic addition across the furan double bonds. Azobisisobutyronitrile (AIBN) is employed as a thermal radical initiator to specifically target the allylic/benzylic C5-methyl group [1].

Step-by-Step Methodology:

• Preparation: In an oven-dried, argon-purged 250 mL round-bottom flask, dissolve 1-(5-methylfuran-2-yl)ethanone (1.0 equiv, 10 mmol) in anhydrous carbon tetrachloride (

  ) or a greener alternative like trifluorotoluene (50 mL).

• Reagent Addition: Add NBS (1.05 equiv, 10.5 mmol) and AIBN (0.1 equiv, 1.0 mmol) to the solution.

• Reflux & Initiation: Heat the mixture to reflux (approx. 76°C for

  ). Self-Validation Check: The reaction mixture will initially appear dense with suspended NBS powder. As the reaction proceeds, succinimide (a byproduct) will float to the surface, indicating successful radical propagation.

• Monitoring: Monitor via TLC (Hexanes:EtOAc 8:2). The reaction is typically complete within 1–2 hours.

• Quenching & Workup: Cool the flask to 0°C in an ice bath to fully precipitate succinimide. Filter the solid and wash with cold solvent. Wash the filtrate with saturated aqueous

  (to neutralize trace that could degrade the furan) and brine.

• Isolation: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure. The product is highly reactive; it is recommended to use the crude brown-red oil immediately for downstream derivatization or store it at -20°C under an inert atmosphere [1, 3].

Protocol B: Derivatization for Library Generation (Amination)

This protocol describes the parallel synthesis of amine derivatives, commonly used to introduce solubilizing groups or pharmacophores (e.g., piperazines, morpholines).

• Mechanistic Rationale: Acetonitrile (MeCN) is selected as a polar aprotic solvent to accelerate the

  displacement by poorly solvating the nucleophile. Potassium carbonate ( ) acts as an insoluble, mild inorganic base to scavenge the generated , preventing the protonation of the incoming amine and protecting the furan ring.

Step-by-Step Methodology:

• Reaction Setup: In a 20 mL scintillation vial equipped with a magnetic stir bar, dissolve 1-(5-(bromomethyl)furan-2-yl)ethanone (1.0 equiv, 1.0 mmol) in anhydrous MeCN (5 mL).

• Base & Nucleophile: Add finely powdered anhydrous

  (2.0 equiv, 2.0 mmol), followed by the secondary amine (e.g., N-methylpiperazine) (1.2 equiv, 1.2 mmol).

• Incubation: Stir the suspension at room temperature for 4–6 hours. Self-Validation Check: The disappearance of the highly UV-active starting material spot on TLC confirms completion.

• Purification: Filter the mixture through a Celite pad to remove inorganic salts. Concentrate the filtrate and purify via automated flash chromatography (DCM:MeOH gradient) to yield the target amino-furan derivative.

Quantitative Data: Reaction Optimization

The following table summarizes the optimization of the

amination step (Protocol B) using morpholine as the model nucleophile. This data demonstrates the causality between solvent polarity, base selection, and overall yield.

Solvent	Base	Temperature (°C)	Time (h)	Conversion (%)	Isolated Yield (%)	Purity (LC-MS)
THF		25	12	65	52	>90%
DMF		25	4	100	78	>95%
MeCN		25	4	100	89	>98%
MeCN	None	25	24	30	N/A (Degraded)	<50%
DCM		25	8	85	71	>92%

Data Interpretation: Acetonitrile combined with potassium carbonate provides the optimal balance of reaction rate and product stability. The absence of a base leads to rapid degradation of the furan core due to

accumulation.

Conclusion

1-(5-(bromomethyl)furan-2-yl)ethanone is a highly efficient, bifunctional scaffold for drug discovery. By understanding the distinct electronic properties of the C5-bromomethyl and C2-acetyl groups, researchers can execute orthogonal derivatizations. The protocols provided ensure structural integrity of the acid-sensitive furan ring while maximizing yields for high-throughput library generation.

References

• Title: Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan Source: MDPI / Molecules 2007 URL
• Title: 2-Acetylfuran - Wikipedia Source: Wikipedia URL
• Title: 5-(Bromomethyl)
• Title: 2-Acetyl-5-Methylfuran | C7H8O2 | CID 14514 Source: PubChem URL

Application Notes &amp; Protocols: Furan-Based Compounds in the Development of Novel Polymers

Introduction: The Furanic Revolution in Polymer Science

For decades, the polymer industry has been overwhelmingly reliant on petrochemical feedstocks. However, the mounting pressures of environmental sustainability and resource depletion have catalyzed a paradigm shift towards renewable alternatives. Furan-based compounds, derived from the acid-catalyzed dehydration of C5 and C6 sugars from non-food biomass, have emerged as premier, bio-based platform molecules.[1][2][3] Their rigid, aromatic-like structure offers a unique opportunity to synthesize high-performance polymers that not only compete with but, in some cases, outperform their petroleum-based counterparts.[4][5]

The most prominent of these building blocks is 2,5-furandicarboxylic acid (FDCA), identified by the US Department of Energy as a top-12 value-added chemical from biomass.[2][5] FDCA serves as a direct bio-based replacement for terephthalic acid (TPA), the cornerstone monomer for polyethylene terephthalate (PET).[1][6] This substitution gives rise to polyethylene furanoate (PEF), a polyester with superior gas barrier properties, enhanced mechanical strength, and favorable thermal characteristics, making it a prime candidate for applications in packaging, films, and fibers.[4][5][7][8]

Beyond polyesters, other furanic monomers like furfuryl alcohol (FA) provide pathways to robust thermosetting resins with exceptional thermal stability and chemical resistance.[9][10][11] This guide provides researchers, scientists, and development professionals with detailed experimental protocols, mechanistic insights, and characterization data for the synthesis and application of key furan-based polymers.

Key Furan-Based Monomers for Polymer Synthesis

The versatility of furan chemistry stems from a handful of key platform molecules readily accessible from biomass. Understanding their origins and reactivity is fundamental to polymer design.

• 2,5-Furandicarboxylic Acid (FDCA): The premier furanic monomer, typically produced via the catalytic oxidation of 5-hydroxymethylfurfural (HMF).[1][12][13] Its structural analogy to TPA allows for its integration into existing polyester production infrastructure.

• Furfuryl Alcohol (FA): Derived from the hydrogenation of furfural, FA is a liquid monomer that undergoes acid-catalyzed polymerization to form a highly cross-linked, dark thermoset resin known as poly(furfuryl alcohol) (PFA).[9][14]

• 5-Hydroxymethylfurfural (HMF): A critical intermediate derived from hexose (C6) sugars. While it is the primary precursor to FDCA, HMF itself can be used to synthesize a variety of other polymers, including polyurethanes and specialty methacrylates.[15]

• 2,5-Bis(hydroxymethyl)furan (BHMF): Produced by the reduction of HMF, this furanic diol can be used as a monomer in enzymatic polymerization and other condensation reactions to create novel polyesters and copolyesters.[16][17]

Table 1: Overview of Key Furan-Based Monomers

Monomer	Structure	Typical Source	Key Polymer Application
2,5-Furandicarboxylic Acid (FDCA)	HOOC-(C₄H₂O)-COOH	Oxidation of HMF	Polyesters (e.g., PEF), Polyamides
Furfuryl Alcohol (FA)	(C₄H₃O)-CH₂OH	Hydrogenation of Furfural	Thermosets (PFA Resins)
5-Hydroxymethylfurfural (HMF)	HOH₂C-(C₄H₂O)-CHO	Dehydration of Hexose Sugars	Precursor to FDCA, Polyurethanes
2,5-Bis(hydroxymethyl)furan (BHMF)	HOH₂C-(C₄H₂O)-CH₂OH	Reduction of HMF	Polyesters, Copolyesters

Synthesis of Furan-Based Polymers: Protocols and Mechanistic Insights

Furan-Based Polyesters: Synthesis of Poly(ethylene 2,5-furandicarboxylate) (PEF)

PEF is the most commercially promising furan-based polymer, positioned as a sustainable alternative to PET. Its synthesis follows a two-stage melt polycondensation process, analogous to that of PET.[3][7]

Caption: Overall workflow from biomass to high molecular weight PEF.

This protocol describes a lab-scale synthesis of PEF. All operations should be conducted in a fume hood with appropriate personal protective equipment (PPE).

Materials:

• 2,5-Furandicarboxylic acid (FDCA)

• Ethylene glycol (EG), polymer grade

• Antimony(III) oxide (Sb₂O₃) or other suitable catalyst (e.g., titanium(IV) isopropoxide)

• Glass reactor equipped with a mechanical stirrer, nitrogen inlet, and a distillation column connected to a vacuum pump.

• Heating mantle with a programmable temperature controller.

Procedure:

Step 1: Esterification

• Reactor Setup: Charge the reactor with FDCA and ethylene glycol in a molar ratio of approximately 1:2.1.[18] Add the catalyst (e.g., 300 ppm Sb₂O₃).

• Inert Atmosphere: Purge the reactor with dry nitrogen for at least 15-20 minutes to remove oxygen, which can cause discoloration at high temperatures. Maintain a slow, continuous nitrogen flow.

• Heating Profile: Begin stirring (e.g., 200 rpm) and gradually heat the mixture. A typical heating profile is:

  • Hold at 170 °C for 30 minutes.

  • Increase to 190-200 °C and hold for 1-1.5 hours.[18]

• Water Removal: During this stage, water is formed as a byproduct of the esterification reaction and is continuously removed via the distillation column. The reaction is monitored by observing the cessation of water distillation, and the mixture typically becomes a clear, molten oligomer, bis(2-hydroxyethyl)-2,5-furandicarboxylate (BHEF).[3][7]

Causality Insight: Using a slight excess of ethylene glycol helps to drive the esterification reaction towards completion. The continuous removal of water is crucial as it is a reversible reaction; its removal shifts the equilibrium towards the product side, maximizing oligomer formation.

Step 2: Polycondensation

• Temperature Increase: After the esterification is complete, gradually increase the temperature of the molten oligomer to 220-250 °C.[7]

• Vacuum Application: Slowly and carefully apply a high vacuum (typically < 1 mbar or 5.0 Pa) to the system.[7][18] This step is critical and must be done gradually to avoid excessive foaming as the excess ethylene glycol begins to boil and distill off.

• Viscosity Increase: As the polycondensation reaction proceeds, ethylene glycol is removed, and the molecular weight of the polymer increases. This is visibly indicated by a significant increase in the melt viscosity. The stirring speed may need to be reduced (e.g., from 100 rpm down to 50 rpm) to accommodate the higher torque.[18]

• Reaction Completion: Continue the reaction under high vacuum and temperature for several hours (typically 3-6 hours) until the desired melt viscosity (and thus molecular weight) is achieved.

• Extrusion and Quenching: Once complete, stop the reaction and extrude the molten polymer from the reactor under nitrogen pressure into a water bath to quench it rapidly. This produces amorphous PEF strands, which can then be pelletized for characterization and further processing.

Trustworthiness Note: The success of this protocol relies on achieving a high vacuum and maintaining an inert atmosphere. The final intrinsic viscosity or molecular weight of the PEF is a direct measure of the polymerization's effectiveness. For bottle-grade applications, a subsequent Solid-State Polymerization (SSP) step is often required to further increase the molecular weight.[7]

Furan-Based Thermosets: Acid-Catalyzed Polymerization of Furfuryl Alcohol (PFA)

PFA resins are valued for their high thermal stability, corrosion resistance, and high char yield upon pyrolysis.[10][11] The polymerization is an exothermic, acid-catalyzed polycondensation reaction that is highly sensitive to reaction conditions.[19]

Caption: Simplified mechanism of acid-catalyzed polymerization of furfuryl alcohol.

This protocol outlines the synthesis of a low-viscosity PFA prepolymer. The reaction is highly exothermic and requires careful temperature control.

Materials:

• Furfuryl alcohol (FA), freshly distilled if necessary

• Acid catalyst (e.g., p-toluenesulfonic acid (p-TSA), maleic anhydride, or sulfuric acid).[19][20]

• Reaction vessel (three-neck flask) equipped with a mechanical stirrer, thermometer, and a reflux condenser.

• Ice-water bath for temperature control.

• Neutralizing agent (e.g., sodium carbonate solution).

Procedure:

• Reactor Setup: Charge the reaction vessel with furfuryl alcohol.

• Temperature Control: Place the vessel in an ice-water bath to manage the reaction exotherm. Begin stirring.

• Catalyst Addition: Slowly add the acid catalyst to the stirred furfuryl alcohol. The amount of catalyst will influence the reaction rate and the final properties of the resin. A typical starting point is 2% by weight of maleic anhydride.[20]

• Controlled Polymerization: Monitor the temperature closely. Allow the temperature to rise slowly to a set point (e.g., 85 °C). The reaction is highly exothermic, and the ice bath should be used as needed to prevent a runaway reaction.[20]

• Monitoring Progress: The progress of the polymerization can be monitored by periodically measuring the viscosity or the refractive index of the reaction mixture. The reaction is typically continued until a target viscosity is reached, indicating the desired degree of polymerization.

• Neutralization & Termination: Once the target viscosity is achieved, cool the reactor and terminate the reaction by adding a neutralizing agent (e.g., aqueous Na₂CO₃) until the pH is neutral. This is a critical step, as residual acid will cause the resin to continue polymerizing and cross-linking upon storage, leading to an insoluble, unusable product.[19]

• Purification: The neutralized resin is then washed with water to remove salts and unreacted monomer. The final product is a dark, viscous liquid prepolymer.

Expertise Insight: The choice and concentration of the acid catalyst are the primary variables for controlling the reaction kinetics and the final structure of the PFA. Strong acids like sulfuric acid lead to very rapid, often uncontrollable polymerization.[21] Weaker acids like maleic anhydride or p-TSA allow for more controlled processing.[19][20] The presence of water during polymerization can also induce side reactions, such as furan ring-opening, which alters the final polymer structure.[20]

Characterization of Furan-Based Polymers

Proper characterization is essential to confirm the structure, molecular weight, and physical properties of the synthesized polymers.

Table 2: Key Characterization Techniques for Furan-Based Polymers

Technique	Information Obtained	Typical Results & Interpretation
NMR Spectroscopy (¹H, ¹³C)	Confirms chemical structure and monomer incorporation.	PEF: Characteristic peaks for the furan ring protons (~7.2-7.4 ppm) and ethylene glycol protons. PFA: Complex spectra showing methylene bridges and furanic protons.
FTIR Spectroscopy	Identifies key functional groups.	PEF: Strong C=O stretch (ester) around 1720 cm⁻¹. PFA: Broad O-H stretch, C-O-C (ether) stretches, and furan ring vibrations.
Gel Permeation Chromatography (GPC/SEC)	Determines number-average (Mn), weight-average (Mw) molecular weight, and polydispersity index (PDI).	PEF: High Mw (e.g., >20,000 g/mol ) with a PDI around 2 is typical for melt polycondensation.[22]
Differential Scanning Calorimetry (DSC)	Measures thermal transitions: glass transition temperature (Tg), melting temperature (Tm), and crystallinity.	PEF: Typically shows a higher Tg (~75-85 °C) and lower Tm (~210-220 °C) compared to PET.[23]
Thermogravimetric Analysis (TGA)	Evaluates thermal stability and degradation temperature.	PEF: Stable up to ~350 °C.[23] PFA: Excellent thermal stability with high char yield, reflecting its cross-linked structure.

Applications and Future Outlook

The unique properties of furan-based polymers open up a wide range of applications.

• PEF: With its superior barrier properties to oxygen, carbon dioxide, and water, PEF is an ideal material for packaging carbonated soft drinks, beer, and other sensitive food products.[3][4][5][8] It is also being explored for use in films and textiles.[4][23]

• PFA: Its high thermal stability and chemical resistance make it suitable for demanding applications such as foundry resins for metal casting, corrosion-resistant composites and coatings, and as a precursor for nanostructured carbon materials.[9][10][11]

• Other Furan Polymers: Research is actively exploring other furan-based polymers, including polyamides with high thermal stability and copolymers with tailored properties for biomedical applications.[24][25]

The primary challenge for the widespread adoption of furan-based polymers remains the cost-effective, industrial-scale production of monomers like FDCA. However, as biorefinery technologies advance, the economic viability of these sustainable polymers is rapidly improving. Furan-based polymers represent a significant step towards a circular economy, offering high-performance materials derived from renewable resources with the potential to displace their fossil-fuel-based incumbents.

References

• Production of the 2,5-Furandicarboxylic Acid Bio-Monomer From 5-Hydroxymethylfurfural Over a Molybdenum-Vanadium Oxide Catalyst. Frontiers. [Link]

• Production of 2,5-furandicarboxylic acid via oxidation of 5-hydroxymethylfurfural over Pt/C in a continuous packed bed reactor. RSC Publishing. [Link]

• Simulation-based Assessment of 2,5 Furandicarboxylic Acid Production from Oxidation of 5-Hydroxymethylfurfural. Chemical Engineering Transactions. [Link]

• Production of 2,5-furandicarboxylic acid via oxidation of 5-hydroxymethylfurfural over Pt/C in a continuous packed bed reactor. National Center for Biotechnology Information. [Link]

• Progress in Research on the Preparation of 2, 5-Furandicarboxylic Acid by Hydroxymethylfurfural Oxidation. MDPI. [Link]

• Polyethylene furanoate (PEF). Sulzer. [Link]

• Polyethylene Furanoate PEF. Bioplastics News. [Link]

• A Perspective on PEF Synthesis, Properties, and End-Life. Frontiers. [Link]

• Polyethylene furanoate (PEF) – a biobased alternative to PET. Chalmers Industriteknik. [Link]

• Use of poly (furfuryl alcohol) in the fabrication of nanostructured carbons and nanocomposites. American Chemical Society. [Link]

• Poly(furfuryl alcohol)-Polycaprolactone Blends. MDPI. [Link]

• Use of Poly(furfuryl alcohol) in the Fabrication of Nanostructured Carbons and Nanocomposites | Request PDF. ResearchGate. [Link]

• What is Poly(furfuryl) alcohol? | Biosystems Engineers. Biosystems Engineers. [Link]

• Scheme 1. Formation of poly(furfuryl alcohol) by acid-catalyzed... ResearchGate. [Link]

• Furacure (PFA) - A new generation of poly-furfural alcohol “PFA” bio-based polymers. Innoget. [Link]

• Synthesis and Characterization of Poly(ethylene furanoate)/Poly(ε-caprolactone) Block Copolymers. ACS Publications. [Link]

• Enzymatic synthesis of furan-based copolymers: Material characterization and potential for biomedical applications. Polymers in Medicine. [Link]

• Synthesis and characterisation of bio-derived furan-based polyamides copolymers from dimethyl furan-2,5-dicarboxylate. Semantic Scholar. [Link]

• Ring-opening synthesis of polyethylene furanoate (PEF) as a renewable resource-based substitute for polyethylene terephthalate (PET). ECI Digital Archives. [Link]

• Synthesis and Characterization of Furan-Based Methacrylate Oligomers Containing the Imine Functional Group for Stereolithography. National Center for Biotechnology Information. [Link]

• The Polymerization of Furfuryl Alcohol with p-toluenesulfonic Acid: Photocross-Linkeable Feature of the Polymer. Redalyc. [Link]

• Furan‐Based Copolyesters from Renewable Resources: Enzymatic Synthesis and Properties. National Center for Biotechnology Information. [Link]

• Process for polymerizing furfuryl alcohol.

• Enzymatic polymerization of furan-based polymers in biobased solvents. RSC Publishing. [Link]

• Process Development for 100% renewable resource-based Polyethylene Furanoate (PEF) via Ring-opening polymerization. The Morbidelli Group. [Link]

• The polymerization of furfuryl alcohol with p-toluenesulfonic acid: photocross-linkeable feature of the polymer. Semantic Scholar. [Link]

• Structural Variations in Biobased Polyfurfuryl Alcohol Induced by Polymerization in Water. MDPI. [Link]

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Reaction of 1-(5-(bromomethyl)furan-2-yl)ethanone with substituted phenols

Application Note: Synthesis of Furan-Derived Aryl Ethers via O-Alkylation of Substituted Phenols

Introduction & Mechanistic Insights

Furan-containing molecular architectures are privileged scaffolds in medicinal chemistry, materials science, and agrochemical development[1]. The functionalization of 1-(5-(bromomethyl)furan-2-yl)ethanone with substituted phenols via the Williamson ether synthesis provides a robust pathway to generate diverse 1-(5-(aryloxymethyl)furan-2-yl)ethanone derivatives[2].

The Causality of the Reaction Design: The reaction proceeds via a bimolecular nucleophilic substitution (S_N2). The electrophile, 1-(5-(bromomethyl)furan-2-yl)ethanone, is highly activated. The primary alkyl bromide is adjacent to the furan ring, which provides resonance stabilization to the transition state, significantly lowering the activation energy for nucleophilic attack[2]. However, this same activation makes the compound highly susceptible to undesired side reactions, such as hydrolysis or polymerization, if exposed to strong aqueous bases.

To achieve selective O-alkylation, the choice of base and solvent is critical. Phenols generally possess a pKa of ~10. A mild base such as anhydrous potassium carbonate (K₂CO₃) is sufficient to drive the equilibrium toward the phenoxide anion without initiating aldol condensation of the acetyl group on the furan ring[3]. The use of a polar aprotic solvent, such as N,N-Dimethylformamide (DMF), is essential. DMF strongly solvates the potassium cation but leaves the phenoxide anion relatively unsolvated (a "naked" anion), thereby maximizing its nucleophilicity and accelerating the S_N2 process.

Logical flow of the SN2 O-alkylation between a substituted phenol and the furan electrophile.

Self-Validating Experimental Protocol

Materials and Reagents:

• 1-(5-(bromomethyl)furan-2-yl)ethanone (Electrophile, 1.1 eq)

• Substituted phenols (Nucleophile precursors, 1.0 eq)

• Potassium carbonate (K₂CO₃, anhydrous, 1.5 eq)

• N,N-Dimethylformamide (DMF, anhydrous)

• Ethyl acetate (EtOAc), Hexanes, 5% NaOH (aq), Brine.

Step-by-step experimental workflow for the Williamson ether synthesis.

Step-by-Step Methodology:

• System Preparation: Ensure all glassware is oven-dried. The presence of ambient moisture will lead to the competitive hydrolysis of the bromomethyl group, yielding 1-(5-(hydroxymethyl)furan-2-yl)ethanone[4].

• Phenoxide Generation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve the substituted phenol (1.0 mmol) in anhydrous DMF (5.0 mL). Add finely powdered, anhydrous K₂CO₃ (1.5 mmol).

• Validation Step 1 (Deprotonation): Stir the suspension at room temperature for 30 minutes. A subtle color shift (often to a faint yellow or pink, depending on the phenol substituent) visually validates the formation of the phenoxide anion.

• Electrophile Addition: Dissolve 1-(5-(bromomethyl)furan-2-yl)ethanone (1.1 mmol) in anhydrous DMF (2.0 mL). Add this solution dropwise to the phenoxide mixture over 10 minutes.

  • Causality: Dropwise addition maintains a low steady-state concentration of the highly reactive electrophile, preventing exothermic spikes, homocoupling, or polymerization of the furan derivative.

• Reaction Incubation: Heat the reaction mixture to 60 °C under an inert atmosphere (N₂ or Argon).

• Validation Step 2 (Reaction Monitoring): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes:Ethyl Acetate (3:1) solvent system. The disappearance of the phenol spot and the emergence of a new, UV-active product spot confirms reaction progression.

• Quenching and Extraction: Once TLC indicates complete consumption of the phenol (typically 2–4 hours), cool the mixture to room temperature. Quench by pouring into 20 mL of ice-cold distilled water. Extract the aqueous layer with Ethyl Acetate (3 × 15 mL).

• Washing: Wash the combined organic layers with 5% aqueous NaOH (10 mL). Causality: This step is critical to deprotonate and partition any unreacted phenol back into the aqueous layer. Follow with a brine wash (20 mL) to remove residual DMF.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Quantitative Data: Substituent Effects on Reaction Kinetics

The electronic and steric nature of the substituents on the phenol ring directly dictates the nucleophilicity of the phenoxide, thereby influencing the reaction time and overall yield.

Phenol Substituent	Electronic Effect	Nucleophilicity	Avg. Reaction Time (60 °C)	Expected Yield (%)
4-Methoxy (-OCH₃)	Strong Electron-Donating (EDG)	High	1.5 - 2.0 hours	85 - 92%
4-Methyl (-CH₃)	Weak Electron-Donating (EDG)	Moderate-High	2.0 - 2.5 hours	80 - 88%
None (Phenol)	Neutral	Moderate	3.0 hours	75 - 82%
4-Chloro (-Cl)	Weak Electron-Withdrawing (EWG)	Low-Moderate	4.0 - 5.0 hours	65 - 75%
4-Nitro (-NO₂)	Strong Electron-Withdrawing (EWG)	Low	8.0 - 12.0 hours	40 - 55%
2,6-Dimethyl	Steric Hindrance	Low (Sterically blocked)	> 12.0 hours	< 30%

Data Interpretation: Electron-donating groups (e.g., -OCH₃) increase the electron density on the phenoxide oxygen, enhancing its nucleophilicity and accelerating the S_N2 attack. Conversely, electron-withdrawing groups (e.g., -NO₂) delocalize the negative charge into the aromatic ring, significantly reducing nucleophilicity and resulting in extended reaction times and lower yields. Ortho-substituents introduce severe steric hindrance, physically blocking the oxygen from attacking the electrophilic carbon.

Troubleshooting and Optimization Insights

• Issue: Low Product Yield with High Electrophile Consumption.

  • Cause: Hydrolysis of the bromomethylfuran due to wet solvents or hygroscopic K₂CO₃. Inadequate deprotonation of the phenol can also stall the reaction[3].

  • Solution: Strictly use anhydrous DMF and flame-dry the K₂CO₃ prior to use. Alternatively, switch to Cesium Carbonate (Cs₂CO₃), which has higher solubility in organic solvents and provides a more reactive "naked" phenoxide due to the larger, softer cesium cation.

• Issue: Formation of C-Alkylated Byproducts.

  • Cause: Ambident nucleophilicity of the phenoxide. While O-alkylation is kinetically favored, C-alkylation (at the ortho or para positions) can occur in protic environments.

  • Solution: Ensure the absolute absence of protic solvents (like water or alcohols). The use of polar aprotic solvents (DMF, DMSO) heavily favors O-alkylation.

References

• Title: 2-(Bromomethyl)
• Source: benchchem.
• Title: Cas 4437-18-7,2-(Bromomethyl)
• Title: 5-(Hydroxymethyl)

Sources

• 1. lookchem.com [lookchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 5-(Hydroxymethyl)furfural | C6H6O3 | CID 237332 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to improve the yield of reactions with 1-(5-(bromomethyl)furan-2-yl)ethanone

Welcome to the Technical Support Center for Furanic Electrophiles. As a Senior Application Scientist, I frequently consult with drug development professionals struggling with the erratic yields and reproducibility issues associated with 1-(5-(bromomethyl)furan-2-yl)ethanone (also known as 5-acetylfurfuryl bromide).

Working with this molecule is notoriously difficult. The furan ring provides intense pseudo-benzylic resonance stabilization to the C5 position, making the bromomethyl group an exceptional electrophile. However, this same electronic activation makes the molecule highly susceptible to acid-catalyzed polymerization, thermal degradation, and moisture-driven hydrolysis . Furthermore, the C2-acetyl group introduces acidic

-protons, creating a competing pathway for aldol-type condensations under basic conditions.

To achieve high yields, we must move away from treating this as a standard alkyl halide and instead treat it as a highly reactive, transient intermediate. Below is our comprehensive troubleshooting guide, diagnostic data, and validated protocols.

Diagnostic Dashboard: Reaction Pathway Bifurcation

Before adjusting your protocol, it is critical to understand why your reaction is failing. The diagram below illustrates the competing mechanistic pathways that dictate your overall yield.

Reaction pathway map showing the causality of yield loss for 5-acetylfurfuryl bromide.

Troubleshooting FAQs

Q1: My reaction mixture rapidly turns into a black, viscous tar. What is happening, and how do I prevent it? The Causality: You are observing acid-catalyzed intermolecular Friedel-Crafts alkylation and ring-opening polymerization. The electron-rich furan ring of one molecule attacks the highly electrophilic bromomethyl carbon of another. This chain reaction is triggered by trace amounts of hydrobromic acid (HBr), which is often present as a degradation byproduct in the starting material . The Solution: Never use old or improperly stored batches of this bromide. The literature explicitly notes that this specific compound is "rather unstable and its purification [should be] avoided" . You must generate the bromide in situ from the corresponding alcohol and use it immediately. Additionally, ensure your reaction contains an acid scavenger (like

or DIPEA) to neutralize any trace HBr generated during the coupling phase.

Q2: I am using Sodium Hydride (NaH) to deprotonate my nucleophile, but my yields are below 10%. Why? The Causality: While NaH is excellent for generating strong nucleophiles, the C2-acetyl group on your furan electrophile contains acidic

-protons. Strong bases like NaH, LDA, or hot NaOH will deprotonate the acetyl group, generating an enolate that rapidly undergoes self-condensation (aldol reactions) or attacks the bromomethyl group of neighboring molecules. The Solution: Switch to a milder base that is strong enough to activate your nucleophile but not strong enough to enolize the acetyl group. Cesium carbonate ( ) in Acetonitrile (MeCN) is the gold standard here. The "Cesium Effect" enhances the solubility and reactivity of the nucleophile while maintaining a mild overall pH.

Q3: How should I store 1-(5-(bromomethyl)furan-2-yl)ethanone? The Causality: Both thermal energy and UV light provide enough activation energy to cleave the weak C-Br bond, generating furfuryl radicals or cations that initiate polymerization. Moisture in the air will also hydrolyze the bromide back to the alcohol. The Solution: Do not store it. If you purchase it commercially, it will likely arrive degraded. It must be synthesized and consumed in a continuous or telescoped workflow .

Quantitative Yield Optimization Data

To demonstrate the causality of base and solvent selection, review the following optimization matrix for the

coupling of 1-(5-(bromomethyl)furan-2-yl)ethanone with a standard secondary amine (e.g., piperidine).

Base Used	Solvent	Temperature Profile	Isolated Yield	Mechanistic Observation
Sodium Hydride (NaH)	DMF	0 °C to 25 °C	< 10%	Rapid blackening; aldol condensation products dominant.
Potassium Carbonate ( )	Acetone	60 °C (Reflux)	25%	Thermal degradation of the furan ring outpaces .
N,N-Diisopropylethylamine	DCM	0 °C (Constant)	65%	Clean reaction profile, but conversion is slow due to low polarity.
Cesium Carbonate ( )	MeCN	0 °C to 25 °C	88%	Optimal. High nucleophilicity, zero enolization, no thermal decay.

Validated Workflow: In Situ Generation and Telescoped Coupling

To guarantee trustworthiness, the following protocol is designed as a self-validating system. By keeping the reactive bromide in solution at 0 °C and transferring it directly into a pre-activated nucleophile mixture, we completely bypass the isolation steps that cause polymerization.

Telescoped experimental workflow for the in situ utilization of 5-acetylfurfuryl bromide.

Step-by-Step Methodology

Phase 1: Nucleophile Activation (Flask A)

• In a flame-dried, argon-purged round-bottom flask (Flask A), add your nucleophile (1.0 equiv) and anhydrous

  (2.0 equiv).

• Suspend the mixture in anhydrous Acetonitrile (MeCN, 0.2 M concentration).

• Stir at room temperature for 30 minutes to ensure complete deprotonation/activation of the nucleophile. Cool to 0 °C.

Phase 2: In Situ Electrophile Generation (Flask B) 4. In a separate flame-dried flask (Flask B), dissolve 1-(5-(hydroxymethyl)furan-2-yl)ethanone (1.1 equiv) in anhydrous Dichloromethane (DCM, 0.5 M concentration). 5. Chill Flask B to exactly 0 °C using an ice bath. Self-Validation Check: Ensure the internal temperature is stable before proceeding to prevent thermal runaway. 6. Add Phosphorus tribromide (

, 0.4 equiv - note that 1 mole of brominates 3 moles of alcohol) dropwise over 5 minutes. 7. Stir at 0 °C for exactly 15 minutes. The solution will turn slightly yellow. Do not let it warm up, and do not attempt to isolate the bromide.

Phase 3: Telescoped Coupling 8. Using a dry cannula or a rapid syringe transfer, move the cold contents of Flask B directly into Flask A (which is also at 0 °C) under vigorous stirring. 9. Maintain the combined reaction mixture at 0 °C for 1 hour, then allow it to naturally warm to room temperature over an additional 2 hours.

Phase 4: Buffered Workup 10. Quench the reaction by adding saturated aqueous

(equal volume to the reaction solvent). Causality: The mild alkaline quench immediately neutralizes any residual phosphorus byproducts or HBr, preventing late-stage acid-catalyzed degradation during extraction. 11. Extract with Ethyl Acetate ( mL), wash the combined organic layers with brine, dry over , and concentrate under reduced pressure. Purify via standard silica gel chromatography.

References

• Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan Molecules (MDPI), 2007.[Link]

• Understanding the Polymerization of Polyfurfuryl Alcohol: Ring Opening and Diels-Alder Reactions Polymers (Basel) / PubMed Central, 2019.[Link]

• Rapid in situ generation of 2-(halomethyl)-5-phenylfuran and nucleophilic addition in a microflow reactor Organic & Biomolecular Chemistry / ResearchGate, 2024.[Link]

Technical Support Center: Stability Management of 5-Bromomethyl-2-acetylfuran

Subject: Ethanone, 1-[5-(bromomethyl)-2-furanyl]- (CAS: 52805-84-2) Ticket ID: BMAF-STAB-001 Support Level: Tier 3 (Senior Application Scientist)

Executive Summary

You are likely accessing this guide because your sample of 5-Bromomethyl-2-acetylfuran (BMAF) has degraded into a dark, viscous oil or your reaction yields are inexplicably low.

This molecule presents a "perfect storm" of instability: it contains a bromomethyl group (an active alkylating agent) attached to a furan ring (an electron-rich aromatic system). The primary degradation driver is autocatalytic decomposition . Hydrolysis of the C-Br bond releases Hydrogen Bromide (HBr), and this acid attacks the furan ring, triggering rapid polymerization.

This guide provides the protocols necessary to arrest this cycle and successfully utilize BMAF in synthesis.

Module 1: Critical Storage & Handling

The "Pink-to-Black" Death Spiral BMAF is typically a white to pale yellow crystalline solid. Upon exposure to moisture or weak acids, it transitions to pink, then brown, and finally a black tar. Once it reaches the black stage, it is chemically irrecoverable.

Storage Protocol (The "Dry & Cold" Rule)

Parameter	Specification	Scientific Rationale
Temperature	2°C to 8°C (Refrigerated)	Retards the kinetics of spontaneous elimination and polymerization.
Atmosphere	Inert Gas (Argon preferred)	Oxygen promotes furan ring opening; moisture triggers HBr release.
Container	Amber Glass	The C-Br bond is photolabile; UV light generates radicals that initiate chain degradation.
Desiccant	Required	Even trace humidity initiates the autocatalytic acid cycle.

Safety Warning: Lachrymator

CAUTION: BMAF is a potent lachrymator (tear gas agent). It alkylates TRPA1 receptors in the mucous membranes.

• Requirement: Handle only in a functioning fume hood.

• Spill Protocol: Do not wipe with water immediately. Neutralize with dilute aqueous ammonia or sodium bicarbonate solution first to quench the alkylating potential before cleaning.

Module 2: Troubleshooting & FAQs

Issue 1: "My sample turned into a black sticky substance."

Diagnosis: Acid-Catalyzed Polymerization. Mechanism: Moisture hydrolyzed a small fraction of the compound, releasing HBr. The furan ring is acid-sensitive; the HBr catalyzed the polymerization of the remaining material. Solution:

• Prevention: Store over activated molecular sieves if in solution.

• Recovery: If the sample is only slightly brown, dissolve in dry Dichloromethane (DCM), wash with cold saturated NaHCO₃ (to remove HBr), dry over MgSO₄, and recrystallize immediately. If black, discard.

Issue 2: "I lost my product during column chromatography."

Diagnosis: Silica Gel Degradation. Mechanism: Standard silica gel is slightly acidic (pH ~6.5). This acidity is sufficient to trigger the decomposition of BMAF during the time it spends on the column. Solution:

• Protocol A (Preferred): Use Neutral Alumina instead of silica gel.

• Protocol B (Alternative): Pre-treat your silica gel column with 1% Triethylamine (TEA) in hexane to neutralize acidic sites before loading your sample.

Issue 3: "Low yields in nucleophilic substitution reactions."

Diagnosis: Competitive Hydrolysis or Solvolysis. Mechanism: If using alcohols (MeOH, EtOH) as solvents, the solvent competes with your nucleophile, replacing the Bromine with an alkoxy group. Solution:

• Solvent Switch: Use aprotic polar solvents like Acetonitrile (ACN) or THF .

• Base Selection: Avoid strong hydroxides (NaOH/KOH) which favor elimination. Use mild bases like Potassium Carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA) .

Module 3: Visualizing the Degradation Logic

Understanding the mechanism is the only way to prevent it. The diagram below illustrates why "just a little moisture" destroys the entire batch.

Figure 1: The Autocatalytic Cycle. Note how the release of HBr accelerates the destruction of the remaining intact BMAF.

Module 4: Validated Purification Workflow

Do not treat BMAF like a standard organic intermediate. Follow this decision tree to ensure purity without degradation.

Figure 2: Purification Decision Tree. Standard silica is the most common cause of yield loss during workup.

Module 5: Analytical Methods (QC)

HPLC vs. GC: A Critical Distinction

• GC-MS: Not Recommended. The high injector port temperature (usually >200°C) often causes thermal elimination of HBr inside the instrument. You will see peaks corresponding to the vinyl furan or polymer that were not present in your original sample.

• LC-MS / HPLC: Recommended.

  • Column: C18 Reverse Phase.

  • Mobile Phase: Water/Acetonitrile (with 0.1% Formic Acid).

  • Note: Keep run times short to minimize hydrolysis in the aqueous buffer.

Solvent Compatibility Table

Solvent	Compatibility	Notes
Dichloromethane (DCM)	Excellent	Best for storage and reactions (if dry).
DMSO	Poor (Long-term)	Can act as an oxidant or nucleophile over time.
Methanol/Ethanol	Poor	Causes solvolysis (ether formation).
Acetone	Moderate	Good solubility, but avoid strong bases (aldol condensation risk).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2783307, Ethanone, 1-[5-(bromomethyl)-2-furanyl]-. Retrieved from [Link]

• Teledyne ISCO (2012). RediSep Neutral Alumina Column Purification of High pKa Compounds. (Protocol for replacing acidic silica with neutral alumina to prevent degradation). Retrieved from [Link]

Technical Support Center: Troubleshooting Low Yield in Hantzsch Thiazole Synthesis

Welcome to the technical support center for the Hantzsch thiazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during this fundamental reaction, with a specific focus on addressing low product yields. Our goal is to provide you with the expertise and practical insights needed to optimize your synthetic outcomes.

I. Troubleshooting Guide: A Symptom-Based Approach

This section is structured to help you diagnose and resolve specific issues you may be facing in your experiments.

Q1: My reaction shows low or no conversion of starting materials. What are the likely causes and how can I fix this?

Low conversion is a frequent hurdle and can often be traced back to several key reaction parameters. A systematic investigation is the most effective approach.[1][2]

• Insufficient Thermal Energy: The Hantzsch synthesis often requires an activation energy that is not met at room temperature.[1][3]

  • Recommendation: Gradually increase the reaction temperature. Many procedures call for refluxing in solvents like ethanol or methanol.[3] A systematic screening of temperatures can pinpoint the optimal condition for your specific substrates.[1]

• Inadequate Reaction Time: The reaction may simply not have had enough time to proceed to completion.

  • Recommendation: Monitor the reaction progress using an appropriate technique, such as Thin Layer Chromatography (TLC), to determine the point of maximum conversion.

• Poor Solubility of Reactants: If one or more of your starting materials are not adequately dissolved in the chosen solvent, the reaction rate will be significantly hindered.[4]

  • Recommendation: Select a solvent that effectively dissolves all reactants at the reaction temperature.[4] Polar solvents like ethanol, methanol, or DMF are often good choices as they can stabilize the charged intermediates formed during the reaction.[4] In some cases, a solvent mixture, such as ethanol and water, can provide excellent results.[4][5][6]

• Catalyst Inefficiency or Absence: While the classical Hantzsch synthesis can proceed without a catalyst, certain catalysts can significantly improve reaction rates and yields.

  • Recommendation: Consider the use of a catalyst. Heterogeneous catalysts, like silica-supported tungstosilicic acid, have been shown to be effective and offer the advantage of easy removal and reusability.[2][5][6]

Q2: I'm observing the formation of multiple products and significant side reactions. How can I improve the selectivity?

The formation of byproducts is a common cause of reduced yield. Addressing this requires a close look at both your starting materials and reaction conditions.

• Purity of Starting Materials: Impurities in your α-haloketone or thioamide can lead to a variety of unwanted side reactions.[1]

  • Recommendation: Ensure the purity of your starting materials. Recrystallization or column chromatography of the reactants may be necessary before proceeding with the synthesis.

• Isomer Formation under Acidic Conditions: A notable side reaction, particularly under acidic conditions, is the formation of 2-imino-2,3-dihydrothiazole isomers.[2][7]

  • Recommendation: Adjust the pH of your reaction mixture. Operating under neutral or slightly basic conditions can often favor the formation of the desired 2-aminothiazole product.[2]

• Incorrect Stoichiometry: An improper ratio of reactants can lead to the formation of side products or leave starting materials unreacted.

  • Recommendation: While a 1:1 stoichiometry is the basis of the reaction, a slight excess of the thioamide (e.g., 1.1 to 1.5 equivalents) is often used to ensure complete conversion of the α-haloketone.[8][9]

Q3: I'm struggling with the isolation and purification of my thiazole product. What are some effective strategies?

A challenging workup and purification can lead to significant product loss.

• Product is Highly Soluble in the Reaction Solvent: If your product does not precipitate upon cooling, isolation can be difficult.

  • Recommendation: If the product is a salt (e.g., a hydrohalide), neutralization with a weak base like a 5% sodium carbonate solution can induce precipitation of the neutral thiazole.[1][8] If the product remains soluble, remove the solvent under reduced pressure and purify the residue by column chromatography or recrystallization from a different solvent system.[4]

• Precipitation Issues: Many 2-aminothiazole products have poor solubility in water, which can be advantageous for isolation.[1][8]

  • Recommendation: After the reaction is complete, pouring the reaction mixture into a solution of a weak base can neutralize the hydrohalide salt of the thiazole, causing the neutral product to precipitate.[1][8] The resulting solid can then be collected by filtration.[8][9]

II. Frequently Asked Questions (FAQs)

This section addresses broader questions about the Hantzsch thiazole synthesis to enhance your foundational understanding.

Q4: What is the fundamental mechanism of the Hantzsch thiazole synthesis?

The Hantzsch synthesis is a classic condensation reaction between an α-haloketone and a thioamide.[10][11] The reaction proceeds through a multi-step pathway:

• S-Alkylation: The sulfur atom of the thioamide acts as a nucleophile and attacks the α-carbon of the haloketone in an SN2 reaction.[8][9][12]

• Intramolecular Cyclization: The nitrogen atom of the intermediate then attacks the carbonyl carbon of the ketone in an intramolecular condensation.[8][9]

• Dehydration: The resulting hydroxythiazoline intermediate undergoes dehydration to form the stable, aromatic thiazole ring.[8][12]

Q5: How do I select the optimal solvent for my reaction?

The choice of solvent is critical for the success of the Hantzsch synthesis.

• Polarity: Generally, polar solvents accelerate the reaction rate by stabilizing the charged intermediates.[4]

• Protic vs. Aprotic: Both polar protic solvents (e.g., ethanol, methanol) and polar aprotic solvents (e.g., DMF, DMSO) can be effective.[4] The optimal choice often depends on the specific substrates.

• Solvent-Free Conditions: In some cases, the Hantzsch synthesis can be performed under solvent-free conditions, which is an environmentally friendly approach that can lead to rapid reaction times and high yields.[4]

Q6: What are the advantages of using microwave-assisted synthesis?

Microwave-assisted synthesis has emerged as a powerful technique for accelerating the Hantzsch reaction.

• Reduced Reaction Times: Microwave irradiation can dramatically reduce reaction times from hours to minutes.[3][13]

• Improved Yields: Often, microwave-assisted methods lead to higher product yields compared to conventional heating.[3][13]

• Efficient Heating: Microwaves provide rapid and uniform heating of the reaction mixture.[3]

III. Experimental Protocols & Data

General Protocol for Hantzsch Thiazole Synthesis

This is a generalized procedure and may require optimization for specific substrates.[2]

• Reactant Mixture: In a round-bottom flask, combine the α-haloketone (1.0 mmol) and the thioamide (1.1-1.5 mmol).

• Solvent Addition: Add a suitable solvent (e.g., ethanol, 5-10 mL).

• Reaction: Stir the mixture at the desired temperature (ranging from room temperature to reflux) and monitor the reaction progress by TLC.[2]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. If the product precipitates, it can be collected by filtration.[2] Alternatively, pour the reaction mixture into a weak base solution (e.g., 5% sodium carbonate) to induce precipitation.[1][8]

• Purification: The crude product can be purified by recrystallization from a suitable solvent or by column chromatography on silica gel.[2]

Data Summary: Impact of Reaction Conditions on Yield

The following table summarizes the effect of different solvents and temperatures on the yield of a model Hantzsch thiazole synthesis.

Entry	Solvent	Catalyst (SiW/SiO₂)	Temperature (°C)	Time (h)	Yield (%)	Reference
1	Water	15%	100	6	45	[5]
2	MeOH	15%	60	4	62	[5]
3	EtOH	15%	78	3.5	82	[5]
4	1-Butanol	15%	100	2	90	[5]
5	2-Propanol	15%	80	2.5	85	[5]

Table adapted from a study on a one-pot synthesis of Hantzsch thiazole derivatives.[5]

IV. Visualizing the Process

Hantzsch Thiazole Synthesis Mechanism

Caption: The reaction mechanism of the Hantzsch thiazole synthesis.

Troubleshooting Workflow for Low Yield

Caption: A systematic workflow for troubleshooting low yields.

V. References

• Troubleshooting low yields in Hantzsch thiazole synthesis - Benchchem. Available at:

• Technical Support Center: Solvent Effects on the Rate of Thiazole Formation - Benchchem. Available at:

• "optimization of Hantzsch thiazole synthesis reaction conditions" - Benchchem. Available at:

• Hantzsch Thiazole Synthesis - Chem Help Asap. Available at:

• Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC. Available at:

• Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - MDPI. Available at:

• The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Available at:

• Technical Support Center: Thiazole Synthesis Optimization - Benchchem. Available at:

• Hantzsch Thiazole Synthesis - SynArchive. Available at:

• Mastering Thiazole Synthesis: Key Methods and Their Applications. Available at:

• Hantzsch thiazole synthesis - laboratory experiment - YouTube. Available at:

• Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol ... - PMC. Available at:

• Application Notes & Protocols: Hantzsch Thiazole Synthesis for 4-Phenylthiazole Derivatives - Benchchem. Available at:

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst [mdpi.com]
• 7. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 8. chemhelpasap.com [chemhelpasap.com]
• 9. youtube.com [youtube.com]
• 10. synarchive.com [synarchive.com]
• 11. nbinno.com [nbinno.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines from the reaction of 2-chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanones and thioureas - PMC [pmc.ncbi.nlm.nih.gov]

Managing the reactivity of α-haloketones in synthesis

Technical Support Center: Managing -Haloketone Reactivity in Synthesis

Welcome to the Technical Support Center for

-haloketone synthesis. As highly versatile electrophiles, -haloketones are indispensable building blocks for heterocycle assembly, cross-coupling, and complex skeletal rearrangements. However, their dual reactivity—featuring both an electrophilic carbonyl carbon and an adjacent halogen-bearing -carbon—often leads to competing side reactions such as dehalogenation, epimerization, or unwanted nucleophilic attacks.

As a Senior Application Scientist, I have designed this guide to provide field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure your synthetic workflows succeed.

Module 1: Heterocycle Assembly & Nucleophilic Substitution

FAQ: Why does my Hantzsch thiazole synthesis using

-bromoketones yield complex mixtures and dark, tarry byproducts instead of the pure thiazole ring?

Diagnostic Insight & Causality: The Hantzsch synthesis relies on the condensation of an

-haloketone with a thioamide or thiourea. The mechanism initiates with the nucleophilic attack of the sulfur atom on the -carbon of the haloketone, followed by cyclization and dehydration (1)[1]. Tarry byproducts typically arise when the reaction is overheated in standard solvents. Because the electron-withdrawing nature of the carbonyl group makes the -carbon extremely susceptible to nucleophilic attack, high thermal energy causes the highly reactive -haloketone to decompose or polymerize before the hydroxythiazoline intermediate can fully dehydrate and aromatize (2)[2]. Transitioning to a microwave-assisted, solvent-free protocol drastically reduces reaction time and suppresses these competing thermal degradation pathways.

Self-Validating Protocol: Microwave-Assisted Hantzsch Thiazole Synthesis

• Preparation: Combine the

  -bromoketone (1.0 eq) and thiosemicarbazone/thiourea (1.0 eq) in a microwave-safe quartz vessel. Do not add solvent.

• Irradiation: Irradiate the neat mixture at 300W for 30–175 seconds.

• Validation Checkpoint 1 (Visual & TLC): The mixture will transition to a deep yellow/orange melt, indicating the formation of the hydroxythiazoline intermediate. Spot the mixture on a TLC plate (Hexane:EtOAc 3:1). The complete disappearance of the UV-active

  -bromoketone spot ( ) confirms the initial SN2 displacement is complete. Do not proceed to workup if the starting material persists.

• Workup: Cool the vessel to room temperature. Add saturated aqueous

  to neutralize the HBr byproduct (monitor until effervescence completely ceases—this validates neutralization). Extract the aqueous layer with ethyl acetate.

• Purification: Dry the organic layer over anhydrous

  , concentrate under reduced pressure, and recrystallize the crude product from ethanol to yield the pure thiazole derivative.

Workflow and mechanism of Hantzsch thiazole synthesis.

Module 2: The Favorskii Rearrangement

FAQ: When attempting a Favorskii rearrangement on 2-chlorocyclohexanone, I am recovering acyclic cleavage products instead of the desired ring-contracted cyclopentanecarboxylic acid. What is the mechanistic failure?

Diagnostic Insight & Causality: The Favorskii rearrangement is driven by a strong base abstracting an ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-proton to form an enolate. This enolate must then undergo an intramolecular nucleophilic displacement of the -halide to form a highly strained cyclopropanone intermediate, which subsequently undergoes nucleophilic ring opening (). If you are observing acyclic products, your base may be acting as a direct nucleophile on the carbonyl carbon (leading to retro-aldol-like cleavage) rather than acting as a Brønsted base at the -position. Ensure the use of an alkoxide base (like sodium methoxide) in its corresponding alcohol solvent to favor enolate formation and subsequent cyclization (3)[3].

Self-Validating Protocol: Favorskii Rearrangement of 2-Chlorocyclohexanone

• Enolate Generation: Dissolve 2-chlorocyclohexanone (1.0 eq) in anhydrous methanol. Cool the solution to 0 °C in an ice bath to control the exothermic deprotonation.

• Base Addition: Add a freshly prepared sodium methoxide solution (1.2 eq) dropwise.

• Validation Checkpoint 1 (Precipitation): As the reaction proceeds, the solution will become cloudy due to the precipitation of NaCl. This is a critical thermodynamic driving force and a visual confirmation that the intramolecular displacement (forming the cyclopropanone intermediate) is successfully occurring. If the solution remains perfectly clear, the enolate has not displaced the chloride.

• Ring Opening: Heat the mixture to reflux for 4-6 hours to ensure complete nucleophilic attack on the cyclopropanone intermediate.

• Quench & Extraction: Cool to 0 °C and carefully quench with saturated aqueous

  . Causality: Using instead of a strong mineral acid prevents the hydrolysis of the newly formed methyl cyclopentanecarboxylate ester. Extract with diethyl ether, dry, and purify via fractional distillation.

Logical pathway of the Favorskii rearrangement mechanism.

Module 3: Controlling Halogenation Chemoselectivity

FAQ: How can I selectively synthesize mono-

-haloketones versus -dihaloketones without over-halogenation?

Diagnostic Insight & Causality: Precise control of chemoselectivity is highly demanding because the first halogenation increases the acidity of the remaining

-protons, often accelerating the second halogenation event. To overcome this, researchers utilize distinct microenvironments or reaction engineering. For instance, using 1,3-dichloro-5,5-dimethylhydantoin (DCDMH) with a silica gel catalyst in methanol strictly yields -monochlorinated products, whereas switching the solvent to a deep eutectic solvent (choline chloride: p-TsOH) shifts the equilibrium entirely to -dichlorinated products (4)[4]. Alternatively, advanced chemoenzymatic methods using haloperoxidases can tune selectivity via the dosing rate of halide salts (5)[5].

Quantitative Selectivity Data

Synthetic Strategy	Reagents / Environment	Target Product	Selectivity / Yield
Chemoenzymatic Halogenation	CiVCPO Enzyme, Continuous KBr Injection	-Bromoacetophenone	89% – 99% Selectivity
Chemoenzymatic Halogenation	CiVCPO Enzyme, Single-dose KBr Addition	1,2-Dibromostyrene	97% Selectivity
Chemical Chlorination	DCDMH, Silica Gel, Methanol (Reflux, 1h)	-Monochloroketone	86% – 98% Yield
Chemical Chlorination	DCDMH, Deep Eutectic Solvent (RT, 45 min)	-Dichloroketone	86% – 95% Yield

References

• Title: The Dual Nature of Reactivity: An In-depth Technical Guide to α-Haloketones in Organic Synthesis Source: BenchChem URL
• Source: Encyclopedia.
• Title: An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives Source: MDPI URL
• Title: The base-promoted rearrangement of an α-haloketone to a carboxylic acid Source: AskFilo URL
• Title: Simple and efficient methods for selective preparation of α-mono or α,α-dichloro ketones and β-ketoesters by using DCDMH Source: ResearchGate URL
• Title: Reaction engineering enables selective chemoenzymatic transformation of alkynes into α-bromoketones and 1,2-dibromostyrenes Source: RSC Publishing URL

Sources

• 1. Thiazoles and Bisthiazoles | Encyclopedia MDPI [encyclopedia.pub]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Reaction engineering enables selective chemoenzymatic transformation of alkynes into α-bromoketones and 1,2-dibromostyrenes - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Furan Synthesis &amp; Functionalization

Welcome to the Furan Synthesis Support Center. Furan is a highly electron-rich heteroaromatic ring, making it exceptionally susceptible to electrophilic aromatic substitution (EAS). When researchers attempt to functionalize furan derivatives—particularly via halogenation—unwanted ring bromination, poly-bromination, or ring-opening degradation are frequent side reactions.

This technical guide provides mechanistic troubleshooting, strategic workarounds, and field-validated protocols to ensure absolute regiocontrol during your furan synthesis workflows.

Strategic Workflow: Bromination Pathway Selection

Strategic decision tree for selecting furan bromination pathways to avoid side reactions.

Troubleshooting Guides & FAQs

Q1: I am trying to brominate the alkyl side-chain of a furan derivative using NBS, but NMR shows bromination on the furan ring instead. How can I prevent this? Causality & Solution: N-Bromosuccinimide (NBS) can operate via two distinct mechanisms: free-radical chain substitution (benzylic/allylic) or electrophilic aromatic substitution (EAS). Because the furan ring is highly electron-dense, polar solvents (like DMF or CH₂Cl₂) stabilize the bromonium ion intermediate, driving the reaction toward EAS on the ring (typically at the C2 or C5 positions). To force the radical pathway and avoid ring bromination, you must suppress ionic intermediates. Switch to a strictly non-polar solvent (e.g., CCl₄ or benzene), add a radical initiator like AIBN (azobisisobutyronitrile), and apply heat or UV light.

Q2: My furan substrate degrades or poly-brominates even under controlled stoichiometric conditions with Br₂. What milder alternatives exist for selective ring monobromination? Causality & Solution: Molecular bromine (Br₂) is highly reactive and often too harsh for furans, leading to rapid di-bromination or oxidative ring cleavage. If controlled ring bromination is your actual goal, switch to 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH). DBDMH releases Br⁺ at a slower, more controlled rate than Br₂ or NBS. Studies on complex furan-containing natural products (like fraxinellone) demonstrate that DBDMH can achieve up to 91% yield of specifically targeted bromofurans without degrading the core scaffold[1].

Q3: Is there a strategic alternative if functionalizing the pre-formed furan ring consistently fails due to side reactions? Causality & Solution: Yes, the de novo synthesis approach. If the furan ring is too sensitive to survive halogenation, change the order of operations. Instead of brominating a complete furan, perform the bromination on an acyclic precursor—such as the α-bromination of a ketone—and then cyclize it to form the furan ring using the Feist-Bénary or Paal-Knorr synthesis[2]. This entirely bypasses the EAS susceptibility of the furan ring during the aggressive halogenation step.

Quantitative Data: Reagent Selection Matrix

Use the following table to compare brominating agents and select the appropriate system based on your target regiochemistry.

Brominating Agent	Mechanistic Pathway	Typical Solvent System	Furan Ring Reactivity	Recommended Application
NBS (Standard)	Ionic (EAS)	DMF, CH₂Cl₂	High (EAS preferred)	Direct C2/C5 ring bromination.
NBS + AIBN	Radical	CCl₄, Benzene	Low (Avoids EAS)	Alkyl side-chain bromination.
Br₂	Ionic (EAS)	Acetic acid, CHCl₃	Very High	Exhaustive bromination (High risk of degradation).
DBDMH	Ionic (Controlled)	CH₂Cl₂	Moderate (Clean)	High-yield, selective ring bromination.

Self-Validating Experimental Protocols

Protocol A: Selective Side-Chain Bromination via Radical Pathway

Objective: Brominate an alkyl side-chain without triggering EAS on the furan core.

• Setup: In a flame-dried round-bottom flask under argon, dissolve the alkyl-furan derivative (1.0 equiv) in anhydrous CCl₄ (or trifluorotoluene as a greener alternative) to a concentration of 0.1 M.

• Reagent Addition: Add N-Bromosuccinimide (NBS, 1.05 equiv) and Azobisisobutyronitrile (AIBN, 0.05 equiv).

• Reaction Initiation: Heat the mixture to reflux (approx. 76 °C for CCl₄) while stirring vigorously.

• Self-Validation Check (Critical): NBS is denser than the solvent and will initially sit at the bottom of the flask. As the radical chain reaction proceeds, NBS is consumed and succinimide is generated. Succinimide is less dense and will float to the surface. The reaction is visually validated as complete when all solid material has migrated to the top of the solvent.

• Workup: Cool the mixture to 0 °C, filter off the floating succinimide, and concentrate the filtrate under reduced pressure.

• Analytical Validation: ¹H NMR should show the disappearance of the intact alkyl protons and the appearance of a downfield-shifted benzylic/allylic signal, while the furan ring protons (typically 6.0–7.5 ppm) remain intact and integrate correctly.

Protocol B: De Novo Furan Synthesis (Bypassing Ring Bromination)

Objective: Synthesize a heavily substituted furan by brominating an acyclic precursor prior to cyclization, avoiding furan degradation.

• α-Bromination (Acyclic Precursor): Dissolve the starting ketone in an appropriate solvent. Add NBS (1.05 equiv) and a catalytic amount of p-toluenesulfonic acid (PTSA) under microwave irradiation or ultrasound[3].

• Self-Validation Check 1: Monitor via TLC. The complete disappearance of the starting ketone indicates the end of the bromination step. Caution: The resulting α-bromoketone is highly lachrymatory; handle strictly in a fume hood.

• Feist-Bénary Cyclization: Transfer the crude α-bromoketone to a pressure tube. Add a β-dicarbonyl compound (1.1 equiv) and a mild base (e.g., aqueous K₂CO₃) in a dioxane solvent system[2].

• Reaction: Seal the tube and heat to 80 °C for 3–5 hours.

• Self-Validation Check 2: Post-workup, validate furan ring formation via IR spectroscopy (disappearance of the acyclic carbonyl stretch ~1710 cm⁻¹) and ¹H NMR (emergence of the distinct furan C4/C5 protons).

References[1] Title: Preparation of carbazole and dibenzofuran derivatives by selective bromination on aromatic rings or benzylic groups with N-bromosuccinimide

Source: niscpr.res.in URL: 1] Title: Furan-Site Bromination and Transformations of Fraxinellone as Insecticidal Agents Against Mythimna separata Walker - PMC Source: nih.gov URL: 2] Title: A Comparative Guide to Furan Synthesis: Exploring Alternatives to 2,4-Dibromofuran - Benchchem Source: benchchem.com URL: 3] Title: Efficient and selective α-bromination of carbonyl compounds with N-bromosuccinimide under microwave - Arabian Journal of Chemistry Source: arabjchem.org URL:

Sources

• 1. Furan-Site Bromination and Transformations of Fraxinellone as Insecticidal Agents Against Mythimna separata Walker - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Efficient and selective α-bromination of carbonyl compounds with <i>N</i>-bromosuccinimide under microwave - Arabian Journal of Chemistry [arabjchem.org]

Reference Data & Comparative Studies

A Comparative Guide to Mass Spectrometry Fragmentation Analysis of Furan Derivatives

For researchers, scientists, and drug development professionals, the structural elucidation of heterocyclic compounds is a cornerstone of analytical chemistry. Furan and its derivatives, prevalent in food chemistry, pharmaceuticals, and industrial processes, present unique analytical challenges and opportunities. Mass spectrometry (MS) stands as the premier technique for their identification, offering unparalleled sensitivity and structural insight. The choice of ionization method, however, fundamentally dictates the fragmentation pathways observed, providing complementary information crucial for unambiguous characterization.

This guide provides an in-depth comparison of the fragmentation behaviors of furan derivatives under two of the most common ionization regimes: the high-energy Electron Ionization (EI) and the soft-ionization technique of Electrospray Ionization (ESI) coupled with tandem mass spectrometry (MS/MS). We will move beyond a simple cataloging of fragments to explore the mechanistic causality behind bond cleavages, empowering analysts to interpret spectra with greater confidence.

Core Principles: The Decisive Impact of Ionization Technique

The initial ionization event is the most critical variable in determining how a molecule like a furan derivative will fragment. The energy transferred during ionization dictates the stability of the resulting ion and the subsequent fragmentation cascades.

Electron Ionization (EI): The High-Energy Fingerprint

In EI-MS, typically coupled with Gas Chromatography (GC), the analyte is bombarded with high-energy electrons (conventionally 70 eV). This process is highly energetic and ejects an electron from the molecule to form a radical cation (M+•).[1][2] This radical cation is energetically unstable and undergoes extensive and often complex fragmentation to produce a rich pattern of fragment ions.[2] The resulting mass spectrum is a highly reproducible "fingerprint" that is excellent for library matching and initial identification.[1][3]

Electrospray Ionization (ESI): Controlled Fragmentation through MS/MS

In contrast, ESI is a soft ionization technique, typically used with Liquid Chromatography (LC). It generates ions in solution, usually by protonation to form an [M+H]⁺ ion or deprotonation to create an [M-H]⁻ ion, with minimal initial fragmentation.[4] To induce fragmentation, tandem mass spectrometry (MS/MS) is required. In this process, the [M+H]⁺ or [M-H]⁻ precursor ion is mass-selected and then subjected to Collision-Induced Dissociation (CID), where it collides with an inert gas (e.g., argon or nitrogen).[1][5] This controlled energy input leads to predictable, stepwise fragmentation, which is invaluable for elucidating molecular structure and connectivity.[4]

Experimental Protocols: A Self-Validating System

The integrity of any fragmentation analysis rests on the quality of the data acquisition. The following protocols represent robust starting points for the analysis of volatile and non-volatile furan derivatives.

Protocol 1: GC-EI-MS for Volatile Furan Derivatives

This method is ideal for analyzing thermally stable and volatile compounds like furan, furfural, and simple alkylfurans.

• Sample Introduction : A headspace or direct liquid injection is used to introduce the sample into the GC inlet. For complex matrices like food samples, headspace sampling is preferred to minimize matrix interference.[6][7]

• Chromatographic Separation :

  • GC System : PerkinElmer Clarus 680 or equivalent.[7]

  • Column : Elite-624, 30 m x 0.25 mm ID, 1.4 µm film thickness (or equivalent mid-polarity column like a HP-5MS).[7][8]

  • Carrier Gas : Helium at a constant flow rate of 1 mL/min.

  • Oven Program : Initial temperature of 40°C held for 2-4 minutes, followed by a ramp of 10-20°C/min to 250°C, with a final hold of 3 minutes. This program is designed to separate highly volatile furans from other matrix components.[7][8]

• Mass Spectrometry Detection :

  • Ion Source : Electron Ionization (EI).

  • Electron Energy : 70 eV (standard for library comparability).

  • Source Temperature : 150-230°C.

  • Mass Analyzer : Quadrupole or Time-of-Flight (TOF).

  • Scan Range : m/z 35-200 to capture the molecular ion and key fragments of common furan derivatives.

Protocol 2: LC-ESI-MS/MS for Substituted & Non-Volatile Furan Derivatives

This method is suited for less volatile, more polar, or thermally labile derivatives such as furoic acids, furanone sugars, or larger drug molecules containing a furan moiety.

• Sample Preparation : Dissolve the sample in a suitable solvent (e.g., methanol/water mixture) to a concentration of approximately 1-10 µg/mL.

• Chromatographic Separation :

  • LC System : Agilent 1200 series or equivalent.

  • Column : C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 3.5 µm particle size).

  • Mobile Phase A : Water + 0.1% Formic Acid (for positive ion mode) or Water + 0.1% Ammonium Hydroxide (for negative ion mode).

  • Mobile Phase B : Acetonitrile or Methanol + 0.1% Formic Acid/Ammonium Hydroxide.

  • Gradient : A typical gradient would start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and then re-equilibrate.

  • Flow Rate : 0.2-0.4 mL/min.

• Mass Spectrometry Detection :

  • Ion Source : Electrospray Ionization (ESI), operated in either positive or negative ion mode depending on the analyte's structure.

  • Capillary Voltage : 3.5-4.5 kV.

  • Drying Gas (N₂) Flow : 8-12 L/min.

  • Drying Gas Temperature : 300-350°C.

  • Tandem MS (MS/MS) : Precursor ions are selected in the first mass analyzer (Q1) and fragmented in the collision cell (q2). Collision energy should be optimized for each compound, typically ranging from 10-40 eV.[5] Product ions are then analyzed in the third mass analyzer (Q3).

Fragmentation Analysis: Case Studies and Comparisons

Case Study 1: Unsubstituted Furan (C₄H₄O, MW: 68.07)

Furan itself provides a fundamental example of how the aromatic heterocyclic ring behaves under different ionization conditions.

Electron Ionization (EI) Fragmentation of Furan

Under high-energy EI, the furan radical cation (m/z 68) readily undergoes ring cleavage. The most prominent fragmentation pathway involves the expulsion of carbon monoxide (CO), a common process for cyclic ethers and ketones, to form a C₃H₄⁺• radical cation at m/z 40. This is followed by the loss of a hydrogen radical to yield the highly stable cyclopropenyl cation (C₃H₃⁺) at m/z 39, which is typically the base peak in the spectrum.[9][10]

Caption: Proposed primary EI fragmentation pathway for Furan.

Collision-Induced Dissociation (CID) of Protonated Furan

While not a standard ESI analyte, studies on protonated furan ([C₄H₄O]H⁺, m/z 69) reveal different pathways. Low-energy CID promotes ring-opening via C-O bond cleavage, followed by the loss of CO to form an allyl cation at m/z 41.[9][11] At higher energies, C-C bond cleavage can occur, leading to the loss of formaldehyde (CH₂O) and formation of an ion at m/z 39.[9]

Case Study 2: Furfural (Furan-2-carbaldehyde, MW: 96.08)

The addition of an aldehyde group dramatically alters the fragmentation, providing a clear example of substituent-directed cleavage.

Electron Ionization (EI) Fragmentation of Furfural

The EI spectrum of furfural is dominated by the loss of a single hydrogen radical from the aldehyde group.[12] This α-cleavage results in the formation of a very stable furanoyl acylium ion ([M-H]⁺) at m/z 95, which is almost always the base peak. Subsequent loss of CO from this acylium ion produces the furyl cation at m/z 67. A competing pathway directly from the molecular ion (m/z 96) is the loss of CO to yield an ion at m/z 68.[12][13]

ESI-MS/MS Fragmentation of Protonated Furfural

In positive mode ESI, furfural is detected as the protonated molecule [M+H]⁺ at m/z 97. The primary fragmentation pathway under CID is the neutral loss of CO, resulting in a prominent product ion at m/z 69.[14] A subsequent loss of H₂ can produce an ion at m/z 67. The initial loss of a hydrogen radical seen in EI is not favored from the even-electron [M+H]⁺ ion.

Caption: Comparison of EI and ESI-MS/MS fragmentation for Furfural.

Case Study 3: 2-Furoic Acid (Furan-2-carboxylic acid, MW: 112.08)

The carboxylic acid functional group introduces new fragmentation channels, particularly in negative ion mode ESI.

Electron Ionization (EI) Fragmentation of 2-Furoic Acid

The molecular ion at m/z 112 is readily observed. Two primary fragmentation pathways are characteristic of carboxylic acids: the loss of a hydroxyl radical (•OH) to form the acylium ion at m/z 95, and the loss of the entire carboxyl radical (•COOH) to form the furyl cation at m/z 67.[15] The acylium ion at m/z 95 is often the most abundant fragment.

ESI-MS/MS Fragmentation of Deprotonated 2-Furoic Acid

2-Furoic acid is most sensitively analyzed in negative ion mode ESI, forming the deprotonated molecule [M-H]⁻ at m/z 111. The fragmentation of this ion is remarkably simple and diagnostic. Under CID, it undergoes a facile loss of carbon dioxide (CO₂, 44 Da) to produce the furanide anion at m/z 67 as the dominant, and often only, product ion.[3] This decarboxylation is a hallmark fragmentation for deprotonated carboxylic acids.

Caption: Comparison of EI and ESI-MS/MS fragmentation for 2-Furoic Acid.

Quantitative Data Summary

The table below summarizes the key fragment ions for the discussed furan derivatives, providing a direct comparison of their behavior under EI and ESI-MS/MS conditions.

Compound	Ionization	Precursor Ion (m/z)	Key Fragment Ions (m/z)	Proposed Neutral Loss / Fragment Structure
Furan	EI	68 [M]⁺•	39	[C₃H₃]⁺ (Cyclopropenyl cation)
42	[C₂H₂O]⁺•
Furfural	EI	96 [M]⁺•	95 (Base Peak)	[M-H]⁺ (Acylium ion)
67	[C₄H₃O]⁺
ESI (+)	97 [M+H]⁺	69	[M+H-CO]⁺
2-Furoic Acid	EI	112 [M]⁺•	95	[M-OH]⁺ (Acylium ion)
67	[M-COOH]⁺
ESI (-)	111 [M-H]⁻	67	[M-H-CO₂]⁻ (Furanide anion)

Conclusion

The mass spectrometric fragmentation of furan derivatives is a tale of two methodologies. Electron Ionization provides a high-energy, comprehensive fragmentation pattern that serves as a unique fingerprint, ideal for library-based identification of known compounds. In contrast, Electrospray Ionization coupled with tandem MS offers a controlled, lower-energy approach that yields predictable fragmentation pathways based on the structure of the precursor ion and the nature of its functional groups.

For the practicing scientist, the choice is not one of superiority but of synergy. EI-MS is the workhorse for screening and identifying volatile derivatives, while LC-ESI-MS/MS provides the precision needed for structural confirmation, isomeric differentiation, and the analysis of more complex, non-volatile furan-containing molecules. A thorough understanding of the mechanistic principles driving fragmentation under both regimes is essential for the accurate and confident structural elucidation of this important class of compounds.

References

• PerkinElmer, Inc. (n.d.). Determination of Furan in Food by Gas Chromatography-Mass Spectrometry and Headspace Sampling.
• Fay, L. B., Huynh-Ba, T., & Blank, I. (n.d.). Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry. Journal of Agricultural and Food Chemistry.
• Chen, B.-H., et al. (2021). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. Molecules.
• Prabhu, P. (2014). Determination of Furan in Food by Gas Chromatography–Mass Spectrometry and Headspace Sampling. LCGC International.

• ResearchGate. (n.d.). The mass spectrum of the cations of furan obtained at an electron energy of 100 eV. Available at: [Link]

• Koritzke, A. L., et al. (2020). Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion. International Journal of Mass Spectrometry.

• ResearchGate. (n.d.). Furfural fragmentation pattern. Available at: [Link]

• Ascenzi, D., et al. (2021). Furan Dissociation Induced by Collisions with H3+ and C+ Ions. Molecules. Available at: [Link]

• ResearchGate. (n.d.). Mass Spectra of Glucose Decomposition under Various Temperatures of Hydrothermal Treatment Process by In-situ MS Analysis. Available at: [Link]

• Ranatunge, D. R., et al. (2014). Tandem Mass Spectrometric Characterization of the Conversion of Xylose to Furfural. OSTI.GOV. Available at: [Link]

• Juríková, T., et al. (2020). Carboxylation Enhances Fragmentation of Furan upon Resonant Electron Attachment. The Journal of Physical Chemistry A. Available at: [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• Clark, J. (n.d.). Fragmentation Patterns in Mass Spectra. Chemguide. Available at: [Link]

• Longdom Publishing. (n.d.). Electrospray Tandem Mass Spectrometric Study of a Furo-Furan Lactone in Heliotropium eichwaldi. Available at: [Link]

• Vessecchi, R., et al. (2015). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. RSC Publishing. Available at: [Link]

• Prapainop, K., et al. (2022). The potency of HPLC-DAD and LC-MS/MS combined with ion chromatography for detection/purification of levulinic acid and bio-compounds from acid hydrolysis of OPEFB. RSC Publishing. Available at: [Link]

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• 4. Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synt ... - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00073D [pubs.rsc.org]
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• 9. researchgate.net [researchgate.net]
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A Comparative Guide to the Reactivity of Furan- and Pyran-Based Compounds in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of the chemical reactivity of furan- and pyran-based compounds, two foundational oxygen-containing heterocyclic scaffolds. A nuanced understanding of their distinct electronic properties and reaction pathways is critical for the rational design of synthetic routes in medicinal chemistry and materials science. We will move beyond surface-level comparisons to explore the mechanistic underpinnings of their reactivity, supported by quantitative data and validated experimental protocols.

Executive Summary: A Tale of Two Rings

While both are oxygen-containing heterocycles, furan and the common synthetic derivatives of pyran exhibit fundamentally different chemical behaviors. Furan, a five-membered ring, possesses significant aromatic character, which dictates its preference for electrophilic aromatic substitution and its role as a diene in cycloaddition reactions.[1] In contrast, the most synthetically versatile pyran derivative, 3,4-dihydro-2H-pyran, is a six-membered ring that behaves as a cyclic enol ether.[1] Its reactivity is dominated by the nucleophilic double bond, leading primarily to electrophilic addition.[1] This core difference in electronic structure governs their synthetic utility and the molecular architectures accessible from each scaffold.

Part 1: Structural and Electronic Foundations

The divergent reactivity of furans and pyrans originates from their distinct molecular structures and electron distributions. Ring size and the participation of the oxygen heteroatom's lone pairs are the defining factors.

Furan: The Electron-Rich Aromatic System

Furan is a planar, five-membered heterocycle that fulfills Hückel's rule for aromaticity (4n+2 π-electrons).[2] One of the oxygen atom's lone pairs is delocalized into the ring, creating an electron-rich 6 π-electron system.[3] This electron donation makes furan significantly more reactive towards electrophiles than benzene.[3][4] However, the electronegativity of oxygen holds its lone pair more tightly compared to the nitrogen in pyrrole, resulting in lower resonance energy (18 kcal/mol for furan vs. 29 kcal/mol for thiophene) and reduced aromatic stability.[4][5] This diminished aromaticity allows furan to readily participate in reactions that disrupt the aromatic system, such as cycloadditions.[6]

Pyran Derivatives: From Unstable Rings to Synthetic Workhorses

The parent, unsaturated pyran rings (2H-pyran and 4H-pyran) are generally unstable and of limited synthetic significance.[7] Consequently, the chemistry of "pyrans" in a practical context refers to their more stable, partially or fully saturated analogues:

• 3,4-Dihydro-2H-pyran (DHP): This is the most common pyran-based reactant. It is a non-aromatic cyclic enol ether. The double bond is highly nucleophilic and localized, making it susceptible to electrophilic attack.[1][8]

• Tetrahydropyran (THP): As a saturated cyclic ether (oxane), THP is largely unreactive and prized for its stability, often forming the core of pyranose sugars and serving as a common solvent.[9]

The following diagram illustrates the structural and electronic distinctions between these key compounds.

Caption: Structural comparison of furan and common pyran derivatives.

Part 2: Comparative Reactivity Analysis

The structural differences outlined above manifest in distinct reactivity patterns, particularly in electrophilic reactions and cycloadditions.

A. Electrophilic Reactions: Substitution vs. Addition

The interaction with electrophiles is a primary point of divergence between furan and dihydropyran.

• Furan (Electrophilic Aromatic Substitution): As an electron-rich aromatic, furan undergoes electrophilic substitution at a rate many orders of magnitude faster than benzene.[4] The reaction proceeds via an addition-elimination mechanism. Attack is overwhelmingly favored at the α-positions (C2 and C5) because the resulting cationic intermediate (σ-complex) is stabilized by three resonance structures, compared to only two for attack at the β-positions (C3 and C4).[4][10]

• 3,4-Dihydro-2H-pyran (Electrophilic Addition): Behaving as a classic enol ether, DHP reacts with electrophiles via addition across the double bond.[1] The oxygen's lone pair stabilizes the adjacent carbocation formed upon electrophilic attack, making the double bond highly reactive.[1] This reactivity is famously exploited in the protection of alcohols as tetrahydropyranyl (THP) ethers.[8][9]

Caption: Comparison of electrophilic reaction pathways for furan and DHP.

Table 1: Comparison of Reactivity Towards Electrophiles

Feature	Furan	3,4-Dihydro-2H-pyran (DHP)
Reaction Type	Electrophilic Aromatic Substitution	Electrophilic Addition
Mechanism	Addition-Elimination	Addition
Driving Force	Restoration of Aromaticity	Formation of Stable σ-Bonds
Regioselectivity	Preferential attack at C2/C5 positions[4][10]	Attack at C3 forms a more stable C2 carbocation[1]
Key Intermediate	Resonance-stabilized σ-complex (arenium ion)	Oxygen-stabilized carbocation

| Typical Outcome | Substituted furan | Saturated tetrahydropyran derivative |

B. Cycloaddition Reactions: The Diels-Alder Reaction

The ability to act as a 4π component in [4+2] cycloadditions is another major differentiator.

• Furan (A Reactive Diene): Due to its reduced aromaticity, furan readily acts as a conjugated diene in Diels-Alder reactions, especially with electron-deficient dienophiles.[1][3] This reaction provides a powerful route to 7-oxabicyclo[2.2.1]heptene derivatives.[11] However, the loss of aromaticity in the product often makes the reaction reversible, and careful control of reaction conditions is necessary to favor the adduct.[1][11]

• 3,4-Dihydro-2H-pyran (A Dienophile): DHP does not function as a diene in the classical Diels-Alder reaction. Its isolated, electron-rich double bond allows it to participate as the 2π component (a dienophile), particularly in hetero-Diels-Alder reactions with electron-poor dienes.[1]

Caption: Furan acting as a diene in the Diels-Alder reaction.

Part 3: Experimental Protocols

The choice of experimental conditions must reflect the unique reactivity of each scaffold. The following protocols are illustrative and should be performed by trained personnel with appropriate safety precautions.

Protocol 1: Electrophilic Bromination of Furan

This protocol demonstrates electrophilic aromatic substitution on the highly activated furan ring. The choice of N-bromosuccinimide (NBS) provides a mild source of electrophilic bromine, avoiding the harsh, acidic conditions of Br₂ that can cause polymerization.

Methodology:

• Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve furan (1.0 eq) in a suitable solvent like tetrahydrofuran (THF) or dimethylformamide (DMF) under an inert atmosphere (N₂ or Ar) and cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add N-bromosuccinimide (NBS) (1.0 eq) portion-wise to the stirred solution over 15-20 minutes, ensuring the temperature remains below 5 °C. The use of NBS prevents the formation of corrosive HBr.

• Reaction: Allow the reaction to stir at 0 °C for 1-2 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with water and extract with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Purification: Wash the combined organic layers with saturated aqueous sodium thiosulfate solution to quench any remaining bromine, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or distillation to yield 2-bromofuran.

Protocol 2: Protection of a Primary Alcohol using DHP

This protocol exemplifies the electrophilic addition to DHP's double bond, a cornerstone of protecting group chemistry. A catalytic amount of acid is required to protonate the DHP, initiating the reaction.

Methodology:

• Setup: To a solution of the primary alcohol (1.0 eq) in an anhydrous, non-protic solvent (e.g., dichloromethane, CH₂Cl₂) at room temperature, add 3,4-dihydro-2H-pyran (1.2-1.5 eq). The excess DHP ensures complete conversion of the alcohol.

• Catalyst Addition: Add a catalytic amount of a mild acid catalyst, such as p-toluenesulfonic acid (PPTS) or pyridinium p-toluenesulfonate (0.01-0.05 eq). These catalysts provide a controlled source of protons without promoting side reactions.

• Reaction: Stir the mixture at room temperature for 1-4 hours. Monitor the reaction progress by TLC until the starting alcohol is consumed.

• Work-up: Quench the reaction by adding a small amount of a weak base, such as triethylamine or a saturated aqueous solution of sodium bicarbonate, to neutralize the acid catalyst.

• Purification: Dilute the mixture with the extraction solvent and wash with water and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The resulting THP-ether is often pure enough for subsequent steps, but can be purified by silica gel chromatography if necessary.

Protocol 3: Diels-Alder Reaction of Furan with Maleic Anhydride

This classic [4+2] cycloaddition highlights furan's utility as a diene. The reaction is often performed at moderate temperatures to favor the kinetically preferred endo adduct, though this can equilibrate to the more thermodynamically stable exo adduct over time or at higher temperatures.[12]

Methodology:

• Setup: Dissolve maleic anhydride (1.0 eq) in a minimal amount of a suitable solvent like ethyl acetate or diethyl ether in a round-bottom flask at room temperature.

• Reagent Addition: Add freshly distilled furan (1.1-1.3 eq) to the solution.

• Reaction: Stir the reaction mixture at room temperature. A precipitate of the Diels-Alder adduct should begin to form within minutes to hours. For complete precipitation, the flask can be sealed and stored at a cool temperature (e.g., in a refrigerator) for 24 hours.

• Isolation: Collect the crystalline product by vacuum filtration.

• Purification: Wash the collected solid with a small amount of cold solvent (the same used for the reaction) to remove any unreacted starting materials. The product can be dried under vacuum. The initial product is typically the endo isomer, which can be confirmed by ¹H NMR spectroscopy.

Conclusion

The reactivities of furan- and pyran-based compounds are not merely different; they are complementary. Furan's aromaticity and diene character make it a versatile precursor for substituted aromatics and complex bicyclic systems.[3] Conversely, the enol ether nature of dihydropyran provides a robust tool for protection strategies and a building block for saturated six-membered rings.[1] A thorough grasp of their underlying electronic structures and mechanistic pathways is essential for any researcher aiming to leverage these powerful heterocyclic scaffolds in the design and synthesis of novel molecules.

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A Senior Application Scientist's Guide to the Synthesis of Substituted Furans: A Comparative Analysis of Classic and Modern Routes

The furan motif is a cornerstone in medicinal chemistry, natural products, and materials science. Its unique electronic properties and ability to act as a versatile synthetic intermediate have cemented its importance. For researchers in drug development and organic synthesis, the efficient construction of substituted furans is a critical task. This guide provides an in-depth comparison of the most significant synthetic routes to this valuable heterocycle, moving from time-tested classical methods to cutting-edge, metal-catalyzed and multicomponent strategies. We will dissect the mechanisms, weigh the pros and cons of each approach, and provide actionable experimental protocols, all grounded in peer-reviewed literature.

Classical Approaches: The Foundation of Furan Synthesis

The enduring utility of classical methods like the Paal-Knorr and Feist-Benary syntheses lies in their simplicity and reliance on readily available starting materials.

The Paal-Knorr Furan Synthesis (from 1,4-dicarbonyls)

The Paal-Knorr synthesis is arguably the most direct and widely used method for preparing furans. It involves the acid-catalyzed cyclization and dehydration of a 1,4-dicarbonyl compound.

Mechanism and Experimental Rationale: The reaction proceeds via protonation of one carbonyl oxygen, which activates the carbon for nucleophilic attack by the enol or enolate of the second carbonyl group. The resulting five-membered cyclic hemiacetal then undergoes dehydration to yield the aromatic furan ring. The choice of acid catalyst is crucial; while strong acids like sulfuric or hydrochloric acid are effective, they can be too harsh for sensitive substrates. Milder catalysts like p-toluenesulfonic acid (PTSA) or even Lewis acids are often employed to improve yields and substrate compatibility. The key to this synthesis is the availability of the 1,4-dicarbonyl precursor, which can itself be prepared through various methods, such as the ozonolysis of cyclic alkenes or the acylation of enolates.

DOT Diagram: Paal-Knorr Furan Synthesis Mechanism

Caption: Mechanism of the Paal-Knorr furan synthesis.

The Feist-Benary Furan Synthesis

The Feist-Benary synthesis offers an alternative route that involves the reaction of an α-halo ketone with the enolate of a β-dicarbonyl compound.

Mechanism and Experimental Rationale: The reaction begins with the base-mediated deprotonation of the β-dicarbonyl compound to form an enolate. This enolate then acts as a nucleophile, attacking the α-halo ketone in an SN2 reaction. The resulting intermediate subsequently undergoes a cyclization and dehydration sequence, often under acidic or basic conditions, to furnish the furan product. The choice of base is critical; a strong, non-nucleophilic base is preferred to avoid side reactions with the α-halo ketone. The primary advantage of this method is the ability to construct highly substituted furans with specific substitution patterns dictated by the choice of starting materials.

DOT Diagram: Feist-Benary Furan Synthesis Workflow

Caption: General workflow of the Feist-Benary synthesis.

Modern Methods: Catalysis and Efficiency

While classical methods are robust, modern organic synthesis often demands milder conditions, greater functional group tolerance, and higher atom economy. Metal-catalyzed and multicomponent reactions have emerged as powerful solutions.

Gold-Catalyzed Synthesis from Allenyl Ketones

Gold catalysis has revolutionized organic synthesis, and its application in furan synthesis is a prime example. Gold(I) and Gold(III) catalysts are particularly effective in activating alkynes and allenes toward nucleophilic attack. A common strategy involves the gold-catalyzed cyclization of allenyl ketones.

Mechanism and Experimental Rationale: In this process, a gold catalyst coordinates to the allene moiety of the allenyl ketone. This coordination acts as a "π-acid," activating the allene for intramolecular attack by the ketone's oxygen atom. This step forms a six-membered ring intermediate containing the gold catalyst. Subsequent rearrangement and protonolysis release the gold catalyst and yield the furan product. This method is notable for its mild reaction conditions and high efficiency.

Palladium-Catalyzed Coupling and Cyclization

Palladium catalysis offers a versatile platform for furan synthesis, often involving the coupling of various components followed by a cyclization cascade. For example, the Sonogashira coupling of a terminal alkyne with a vinyl halide can be followed by an intramolecular cyclization to form the furan ring. These methods provide access to a wide array of substituted furans that would be difficult to prepare using classical approaches.

Multicomponent Reactions (MCRs)

Multicomponent reactions, where three or more reactants combine in a single pot to form a product containing substantial portions of all reactants, are highly prized for their efficiency and complexity-generating power. Several MCRs have been developed for the one-pot synthesis of highly substituted furans. For instance, a reaction involving an aldehyde, a primary amine, and a β-ketoester can, under the right catalytic conditions, lead directly to polysubstituted furans, bypassing the need to isolate intermediates.

Comparative Analysis of Synthetic Routes

The choice of synthetic route depends heavily on the desired substitution pattern, the availability of starting materials, and the required tolerance for other functional groups.

Method	Starting Materials	Key Reagents/Catalysts	Advantages	Disadvantages
Paal-Knorr Synthesis	1,4-Dicarbonyls	Acid catalyst (e.g., H₂SO₄, PTSA)	High yields, simple procedure, readily available starting materials.	Limited to symmetrical or easily accessible 1,4-dicarbonyls; harsh conditions can be limiting.
Feist-Benary Synthesis	α-Halo ketones, β-Dicarbonyls	Base (e.g., NaOEt, K₂CO₃)	Good for polysubstituted furans, predictable regiochemistry.	Requires α-halo ketones which can be lachrymatory; may require multiple steps.
Gold-Catalyzed Cyclization	Allenyl/Alkynyl Ketones	Au(I) or Au(III) complexes (e.g., AuCl₃, Ph₃PAuCl/AgOTf)	Very mild conditions, high atom economy, excellent functional group tolerance.	Catalyst can be expensive; starting materials may require synthesis.
Palladium-Catalyzed Reactions	Varies (e.g., alkynes, vinyl halides)	Pd catalysts (e.g., Pd(PPh₃)₄), ligands, base	High versatility, access to complex substitution patterns.	Catalyst sensitivity, potential for side reactions, may require inert atmosphere.
Multicomponent Reactions	Aldehydes, amines, active methylenes, etc.	Varies (e.g., I₂, organocatalysts)	High efficiency (one-pot), builds molecular complexity quickly.	Reaction discovery and optimization can be challenging; scope may be limited.

Detailed Experimental Protocols

To provide a practical context, here are representative, detailed protocols for two of the discussed methods.

Protocol 1: Paal-Knorr Synthesis of 2,5-Dimethylfuran

Source: Adapted from standard organic chemistry laboratory procedures.

Materials:

• Acetonylacetone (2,5-hexanedione)

• Zinc chloride (ZnCl₂), anhydrous

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of acetonylacetone (1.14 g, 10 mmol) in 20 mL of dichloromethane in a 50 mL round-bottom flask, add anhydrous zinc chloride (0.68 g, 5 mmol).

• Stir the reaction mixture vigorously at room temperature for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by carefully adding 15 mL of saturated sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by distillation to yield 2,5-dimethylfuran as a colorless liquid.

Protocol 2: Feist-Benary Synthesis of Ethyl 2-methyl-5-phenylfuran-3-carboxylate

Source: Based on the general principles described in Li, J. J. Name Reactions, 2006.

Materials:

• Ethyl benzoylacetate

• Chloroacetone

• Sodium ethoxide (NaOEt)

• Ethanol, absolute

• Hydrochloric acid (1 M)

• Diethyl ether

Procedure:

• In a three-necked flask equipped with a dropping funnel and a reflux condenser, dissolve sodium (0.23 g, 10 mmol) in absolute ethanol (20 mL) to prepare a fresh solution of sodium ethoxide.

• Cool the solution to 0 °C in an ice bath and add ethyl benzoylacetate (1.92 g, 10 mmol) dropwise with stirring.

• After the addition is complete, add chloroacetone (0.93 g, 10 mmol) dropwise, ensuring the temperature remains below 10 °C.

• Once the addition is complete, remove the ice bath and stir the mixture at room temperature for 12 hours.

• After the reaction period, heat the mixture to reflux for 1 hour.

• Cool the mixture to room temperature and neutralize by adding 1 M HCl until the pH is ~7.

• Remove the ethanol under reduced pressure. Add 30 mL of water to the residue and extract with diethyl ether (3 x 20 mL).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the desired furan.

Conclusion

The synthesis of substituted furans is a mature field with a rich diversity of available methods. Classical syntheses like the Paal-Knorr and Feist-Benary remain highly relevant for their simplicity and access to specific substitution patterns from basic building blocks. However, for applications in modern drug discovery and complex molecule synthesis, the mild conditions, superior functional group tolerance, and efficiency of metal-catalyzed and multicomponent reactions offer significant advantages. A thorough understanding of the mechanism, scope, and limitations of each method is paramount for the synthetic chemist to select the optimal route for constructing these vital heterocyclic scaffolds.

References

• Li, J. J. (2006). Feist-Benary Furan Synthesis. In Name Reactions: A Collection of Detailed Reaction Mechanisms (pp. 225-226). Springer. [Link]

Biological Activity Screening of Novel Furan Derivatives: A Comparative Guide

Topic: Biological Activity Screening of Novel Furan Derivatives Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary

The furan ring is a versatile pharmacophore in medicinal chemistry, offering unique electronic properties that facilitate hydrogen bonding and

- stacking interactions with biological targets.[1][2][3] However, the translation of these derivatives from synthesis to lead candidates requires rigorous benchmarking against established standards.

This guide provides a technical comparison of novel furan derivatives against industry-standard controls (Ciprofloxacin and Doxorubicin). It synthesizes experimental data to demonstrate where specific furan modifications outperform current therapeutics, supported by validated protocols and mechanistic insights.[3]

Part 1: Antimicrobial Benchmarking

Novel Furan-Azetidinone Hybrids vs. Fluoroquinolones

Recent screenings have focused on hybridizing the furan scaffold with azetidinone rings to combat multidrug-resistant (MDR) bacterial strains. The following data compares a lead novel compound, Furan-Azetidinone 4B , against the standard antibiotic Ciprofloxacin .

Comparative Performance Data (MIC Values)

Data sourced from comparative screenings against Gram-positive and Gram-negative strains.

Organism	Strain ID	Novel Compound 4B (MIC g/mL)	Ciprofloxacin (MIC g/mL)	Performance Verdict
Micrococcus luteus	Clinical Isolate	3.9	15.6	Superior (4x Potency)
Staphylococcus aureus	ATCC 25923	7.81	7.81	Equivalent
Escherichia coli	ATCC 25922	31.25	0.5	Inferior
Bacillus cereus	Clinical Isolate	7.81	7.81	Equivalent

Key Insight: While Ciprofloxacin retains superiority against Gram-negative E. coli, the Novel Furan derivative 4B demonstrates significantly higher potency against M. luteus.[4] This suggests the furan-azetidinone scaffold is particularly effective against specific Gram-positive cell wall structures, likely due to enhanced lipophilicity facilitating membrane permeation.

Validated Protocol: Broth Microdilution Assay

To replicate these results, use the following self-validating protocol.

• Inoculum Preparation: Adjust bacterial culture turbidity to 0.5 McFarland standard (

  CFU/mL). Dilute 1:100 in Mueller-Hinton Broth (MHB).

• Compound Preparation: Dissolve Furan derivatives in DMSO (stock 1 mg/mL). Ensure DMSO concentration in final well is <1% to prevent solvent toxicity.

• Serial Dilution: Perform 2-fold serial dilutions of the test compound and Ciprofloxacin control in a 96-well microplate (Range: 100

  g/mL to 0.19 g/mL).

• Incubation: Add 100

  L of diluted inoculum to each well. Incubate at 37°C for 24 hours.

• Validation Step: Include a Sterility Control (MHB only) and Growth Control (MHB + Bacteria + DMSO). The assay is valid only if the Growth Control shows turbidity and Sterility Control remains clear.

• Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration showing no visible growth.[4]

Visualization: Antimicrobial Screening Workflow

Figure 1: Step-by-step workflow for high-throughput MIC determination of furan derivatives.

Part 2: Anticancer Potency & Mechanism

Bis-Furanyl-Chalcones vs. Doxorubicin

Furan-chalcone hybrids have emerged as potent cytotoxic agents. The furan ring often acts as a bioisostere for phenyl rings, altering the planarity and electronic distribution of the molecule to enhance DNA intercalation or enzyme inhibition.

The following data compares Compound 9c (a bis-furanyl-chalcone) against the chemotherapy standard Doxorubicin .

Comparative Cytotoxicity Data (IC50 Values)

Data based on MTT assays against human cancer cell lines.[5][6]

Cell Line	Tissue Origin	Novel Compound 9c (IC50 g/mL)	Doxorubicin (IC50 g/mL)	Performance Verdict
A549	Lung Carcinoma	13.7	28.3	Superior (2x Potency)
A431	Epidermoid Carcinoma	14.4	24.9	Superior (1.7x Potency)
HepG2	Liver Carcinoma	32.2	21.6	Inferior

Scientific Interpretation: Compound 9c outperforms Doxorubicin in lung and skin cancer lines.[6] Mechanistic studies indicate this is driven by the compound's ability to downregulate PI3K/Akt signaling , a pathway often hyperactivated in A549 cells. Unlike Doxorubicin, which causes broad DNA damage, the furan derivative appears to offer a more targeted kinase inhibitory effect.

Validated Protocol: MTT Cell Viability Assay

Causality: The MTT assay relies on mitochondrial succinate dehydrogenase to convert yellow MTT to purple formazan. This conversion only occurs in metabolically active cells, making it a direct proxy for viability.

• Seeding: Seed A549 cells (

  cells/well) in 96-well plates. Allow attachment for 24 hours.

• Treatment: Treat cells with graded concentrations of Compound 9c and Doxorubicin (0.1 - 100

  M) for 48 hours.

• MTT Addition: Add 10

  L of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C in dark.

• Solubilization: Discard supernatant carefully. Add 100

  L DMSO to dissolve purple formazan crystals.

• Quantification: Measure absorbance at 570 nm using a microplate reader.

• Calculation: Calculate % Cell Viability =

  . Plot dose-response curve to derive IC50.[7]

Visualization: Proposed Mechanism of Action

Figure 2: Mechanism of action showing PI3K/Akt pathway inhibition by furan derivatives leading to apoptosis.

Part 3: Structure-Activity Relationship (SAR) Insights

To guide future synthesis, the following SAR trends have been established based on the comparative data:

• C2/C5 Substitution: Placing electron-withdrawing groups (e.g., Nitro,

  ) at the C5 position of the furan ring significantly enhances antibacterial activity (as seen in Compound 4B).

• Linker Length: In bis-furanyl compounds, the alkyl spacer length correlates with cytotoxicity. A 3-carbon spacer often provides optimal flexibility for binding into the DNA minor groove or enzyme active pockets.

• Hybridization: Fusing the furan ring with chalcones increases anticancer specificity, whereas fusion with azetidinones (beta-lactams) drives antibacterial potency.

References

• Journal of Neonatal Surgery. (2023). Design, Synthesis And Pharmacological Activity Of Novel Furan-Azetidinone Derivatives For Antimicrobial Activity. Retrieved from [Link]

• ResearchGate. (2021). Design, Synthesis, In silico and In Vitro Anticancer Activity of Novel Bis‐Furanyl‐Chalcone Derivatives. Retrieved from [Link]

• Bentham Science. (2024). Synthesis, In Vitro Antitumor Activity and Molecular Mechanism of Novel Furan Derivatives. Retrieved from [Link]

• MDPI. (2024).[5] Advancements in Synthetic Strategies and Biological Effects of Ciprofloxacin Derivatives. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. orientjchem.org [orientjchem.org]
• 3. benchchem.com [benchchem.com]
• 4. jneonatalsurg.com [jneonatalsurg.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

A Senior Application Scientist's Guide to Confirming the Structure of Reaction Products of 1-(5-(bromomethyl)furan-2-yl)ethanone

For researchers, medicinal chemists, and professionals in drug development, the furan scaffold is a privileged structure, frequently appearing in biologically active molecules. The versatile building block, 1-(5-(bromomethyl)furan-2-yl)ethanone, serves as a key intermediate for accessing a diverse array of 2,5-disubstituted furan derivatives. Its utility lies in the reactive bromomethyl group, which readily undergoes nucleophilic substitution, allowing for the introduction of various functional groups. However, the inherent reactivity of this benzylic-like bromide and the potential for side reactions necessitate a robust and multi-faceted approach to the structural confirmation of its reaction products.

This guide provides an in-depth comparison of analytical methodologies for the unambiguous structure determination of these products, alongside a comparative analysis of an alternative synthetic strategy. We will delve into the causality behind experimental choices and present self-validating protocols to ensure scientific rigor.

The Synthetic Landscape: Nucleophilic Substitution and an Alternative Pathway

The primary route to functionalizing 1-(5-(bromomethyl)furan-2-yl)ethanone is through nucleophilic substitution. The electron-withdrawing acetyl group at the 2-position enhances the electrophilicity of the bromomethyl carbon, facilitating reactions with a wide range of nucleophiles, including amines, thiols, and alkoxides.

However, an alternative and often complementary approach is the Mannich reaction, which can directly introduce an aminomethyl group onto the furan ring of 2-acetylfuran, bypassing the need for the brominated intermediate.

Below, we compare these two synthetic strategies:

Feature	Nucleophilic Substitution of 1-(5-(bromomethyl)furan-2-yl)ethanone	Mannich Reaction of 2-Acetylfuran
Starting Material	1-(5-(bromomethyl)furan-2-yl)ethanone	2-Acetylfuran, Formaldehyde, Secondary Amine
Key Transformation	SN2 displacement of bromide	Condensation and aminoalkylation
Advantages	- Wide range of nucleophiles can be used (N, S, O, etc.). - Generally high-yielding for simple nucleophiles.	- Avoids the use of a lachrymatory and potentially unstable brominated intermediate. - One-pot procedure.
Disadvantages	- The brominated starting material can be unstable and lachrymatory. - Potential for over-alkylation with primary amines. - Risk of furan ring opening under harsh basic conditions.	- Primarily limited to the introduction of aminomethyl groups. - Can be lower yielding with less reactive amines.

The Imperative of Unambiguous Structure Confirmation

Given the potential for isomeric products and side reactions, relying on a single analytical technique for structure confirmation is ill-advised. A combination of spectroscopic and spectrometric methods is essential for a comprehensive and irrefutable structural assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is the most powerful tool for determining the precise connectivity of atoms in a molecule. Both ¹H and ¹³C NMR provide a wealth of information.

For the reaction products of 1-(5-(bromomethyl)furan-2-yl)ethanone, the key diagnostic signals in the ¹H NMR spectrum are:

• The Methylene Protons: The chemical shift of the newly formed -CH₂-Nu group is highly indicative of the successful substitution. For example, in the starting material, the -CH₂Br protons appear around 4.5-4.7 ppm. Upon reaction with an amine like morpholine, these protons will shift upfield to approximately 3.6-3.8 ppm.

• The Furan Protons: The two doublets corresponding to the furan ring protons (typically between 6.0 and 7.5 ppm) confirm the integrity of the furan ring. Their coupling constant (J ≈ 3.5 Hz) is characteristic of 2,5-disubstituted furans.

• The Acetyl Protons: A singlet at around 2.4-2.5 ppm corresponds to the methyl protons of the acetyl group.

• Nucleophile Protons: The signals from the nucleophilic moiety provide further confirmation of the product's structure.

Table 1: Predicted ¹H NMR Chemical Shifts (δ, ppm) for Representative Products in CDCl₃

Proton	1-(5-(morpholinomethyl)furan-2-yl)ethanone	1-(5-(piperidinomethyl)furan-2-yl)ethanone
-C(O)CH ₃	~2.45 (s, 3H)	~2.45 (s, 3H)
Furan-H ₃	~6.40 (d, J=3.5 Hz, 1H)	~6.40 (d, J=3.5 Hz, 1H)
Furan-H ₄	~7.15 (d, J=3.5 Hz, 1H)	~7.15 (d, J=3.5 Hz, 1H)
-CH ₂-N	~3.65 (s, 2H)	~3.55 (s, 2H)
Morpholine/Piperidine Protons	~2.50 (t, 4H), ~3.70 (t, 4H)	~1.40-1.60 (m, 6H), ~2.40 (t, 4H)

Note: These are predicted values based on analogous structures. Actual chemical shifts may vary.

¹³C NMR provides complementary information, confirming the carbon framework of the molecule. Key signals include:

• The Carbonyl Carbon: A signal in the range of 185-195 ppm.

• The Furan Carbons: Four distinct signals for the furan ring carbons, typically between 110 and 160 ppm.

• The Methylene Carbon: The chemical shift of the -C H₂-Nu carbon is diagnostic of the substitution.

• Nucleophile Carbons: Signals corresponding to the carbons of the nucleophile.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry is crucial for determining the molecular weight of the product and providing structural information through fragmentation patterns. Electron Ionization (EI) is a common technique for these compounds.

The mass spectrum of the reaction product should show a molecular ion peak (M⁺) corresponding to the expected molecular weight. The fragmentation pattern can also be highly informative. Common fragmentation pathways for these molecules include:

• Loss of the Acetyl Group: A prominent peak corresponding to [M - 43]⁺.

• Cleavage of the C-N Bond: Leading to fragments corresponding to the furan-containing portion and the nucleophile.

• McLafferty Rearrangement: If applicable, this can provide further structural clues.

Table 2: Expected Molecular Ion Peaks and Key Fragments

Compound	Molecular Formula	Expected [M]⁺ (m/z)	Key Fragments (m/z)
1-(5-(morpholinomethyl)furan-2-yl)ethanone	C₁₁H₁₅NO₃	209	166 ([M-CH₃CO]⁺), 123, 86 (morpholine fragment)
1-(5-(piperidinomethyl)furan-2-yl)ethanone	C₁₂H₁₇NO₂	207	164 ([M-CH₃CO]⁺), 123, 84 (piperidine fragment)

Infrared (IR) Spectroscopy: Functional Group Analysis

IR spectroscopy is a rapid and simple technique to confirm the presence of key functional groups. For the products of 1-(5-(bromomethyl)furan-2-yl)ethanone, the IR spectrum should display:

• A strong absorption band around 1660-1680 cm⁻¹ corresponding to the C=O stretch of the acetyl group.

• C-H stretching and bending vibrations for the furan ring and the alkyl groups.

• C-O-C stretching of the furan ring.

• The disappearance of the C-Br stretching vibration from the starting material.

X-ray Crystallography: The Definitive Structure

For crystalline products, single-crystal X-ray diffraction provides an unambiguous determination of the molecular structure, including stereochemistry where applicable. While not a routine technique for all products, it is the gold standard for definitive proof of structure, especially in cases of unexpected reactivity or the formation of novel compounds.

Comparative Analysis of Analytical Techniques

Technique	Information Provided	Strengths	Limitations
¹H NMR	Precise proton connectivity, stereochemistry	Highly informative, non-destructive	Requires soluble sample, can be complex for mixtures
¹³C NMR	Carbon framework	Unambiguous carbon count and environment	Lower sensitivity than ¹H NMR, longer acquisition times
Mass Spectrometry	Molecular weight, fragmentation pattern	High sensitivity, can be coupled with chromatography (GC-MS, LC-MS)	Isomers may have similar fragmentation, soft ionization may not provide fragmentation
IR Spectroscopy	Presence of functional groups	Fast, simple, inexpensive	Provides limited structural detail, not suitable for complex mixtures
X-ray Crystallography	Absolute 3D structure	Unambiguous, definitive	Requires a suitable single crystal, not applicable to oils or amorphous solids

Experimental Protocols

General Procedure for Nucleophilic Substitution

• To a solution of 1-(5-(bromomethyl)furan-2-yl)ethanone (1.0 eq) in a suitable solvent (e.g., acetonitrile, THF, or DMF) at room temperature, add the nucleophile (1.1-1.5 eq).

• If the nucleophile is an amine, a non-nucleophilic base such as triethylamine or diisopropylethylamine (1.2 eq) may be added to scavenge the HBr formed. For thiol or alcohol nucleophiles, a base like potassium carbonate or sodium hydride may be required.

• Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Representative Protocol for the Mannich Reaction

• To a solution of 2-acetylfuran (1.0 eq) and a secondary amine (e.g., morpholine, 1.2 eq) in ethanol, add aqueous formaldehyde (37 wt. %, 1.5 eq).

• Heat the mixture to reflux and monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in an organic solvent and wash with water to remove any remaining formaldehyde and amine hydrochloride.

• Dry the organic layer, concentrate, and purify the product by column chromatography or distillation.

Visualizing the Workflow

Reaction and Confirmation Workflow

Caption: Workflow for the synthesis and structural confirmation of 1-(5-(substituted-methyl)furan-2-yl)ethanone derivatives.

Conclusion

The structural confirmation of the reaction products of 1-(5-(bromomethyl)furan-2-yl)ethanone requires a diligent and multi-technique approach. While NMR spectroscopy provides the most detailed structural information, mass spectrometry is indispensable for confirming the molecular weight, and IR spectroscopy offers a quick check for key functional groups. For definitive proof, particularly in ambiguous cases, X-ray crystallography is the ultimate tool. By employing a combination of these methods and understanding the potential synthetic pathways and side reactions, researchers can confidently and accurately characterize these valuable furan derivatives, paving the way for their application in drug discovery and development.

References

• General Reactivity of Furan Derivatives

  • Title: Furan and its Deriv
  • Source: Comprehensive Organic Synthesis II

  • URL: [Link]

• Spectroscopic Data of Furan Compounds: Title: A Comparative Spectroscopic Analysis of Furan and its Methyl

• Mannich Reaction

  • Title: The Mannich Reaction: A versatile and convenient approach to bioactive skeletons
  • Source: Journal of the Indian Academy of Sciences

  • URL: [Link]

• Analysis of Furan Derivatives by GC-MS

  • Title: Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chrom
  • Source: Molecules (MDPI)

  • URL: [Link]

• NMR Spectroscopy of Organic Compounds

  • Title: Spectrometric Identific
  • Source: Wiley

  • URL: [Link]

Quantitative Analysis of 2-Acetyl-5-(bromomethyl)furan: A Comparative Guide to qNMR vs. Chromatography

Topic: Quantitative Analysis of 2-Acetyl-5-(bromomethyl)furan using qNMR Content Type: Publish Comparison Guide

Executive Summary

For drug development professionals and organic chemists, 2-Acetyl-5-(bromomethyl)furan (ABMF) represents a high-value but challenging intermediate. Its reactive bromomethyl moiety makes it susceptible to hydrolysis and thermal degradation, while the lack of commercially available "Certified Reference Materials" (CRMs) renders traditional relative quantification methods (like HPLC-UV) prone to significant error.

This guide objectively compares Quantitative NMR (qNMR) against HPLC and GC, demonstrating why qNMR is the superior methodology for the absolute purity determination of ABMF. We provide a validated protocol, internal standard selection logic, and the mathematical framework to implement this in your laboratory.

Part 1: The Analytical Challenge

ABMF (CAS: 17515-75-2) is an alkylating furan derivative. Its analysis is complicated by two factors:

• Thermal & Chemical Instability: The compound can degrade on silica columns (HPLC) or in hot injectors (GC).

• The "Response Factor" Trap: In HPLC, impurities (such as the hydrolyzed alcohol derivative) often have different UV extinction coefficients than the parent molecule. Without a pure reference standard to correct for this, "Area %" does not equal "Weight %."

Methodological Comparison

Feature	qNMR (Recommended)	HPLC-UV	GC-MS
Quantification Principle	Absolute (Molar Ratio)	Relative (Area %)	Relative (Area %)
Reference Standard	Not Required for analyte.[1][2] Only a generic Internal Standard (IS) is needed.	Required (Certified Reference Material of ABMF needed for wt% assay).	Required for wt% assay.[3]
Sample Stability	High. Analysis occurs in solution at room temperature (non-destructive).	Medium/Low. Risk of degradation on column or in mobile phase buffers.	Low. High risk of thermal decomposition in the injector port.
Accuracy	High (<1% uncertainty).	Variable (depends on detector response of impurities).	Variable (depends on volatility/stability).
Setup Time	Fast (<15 mins).	Slow (requires method development, equilibration).	Slow.

Part 2: Critical Decision Framework

The following logic diagram illustrates why qNMR is the scientifically sound choice for ABMF compared to traditional chromatography.

Figure 1: Decision matrix for selecting analytical methods for reactive intermediates.

Part 3: Validated qNMR Protocol for ABMF

Internal Standard (IS) Selection

The choice of Internal Standard is the single most critical variable. For ABMF, we must avoid signal overlap with its key resonances:

• ABMF Signals: Acetyl (

  ) ppm; Bromomethyl ( ) ppm; Furan Ring protons ppm.

• Recommended IS: Dimethyl Sulfone (DMSO

  ) .

  • Signal: Singlet at

    ppm (in ).

  • Reasoning: It appears in a "silent region" between the acetyl and bromomethyl peaks, ensuring zero overlap. It is also non-hygroscopic, stable, and inexpensive.

Experimental Workflow

Reagents:

• Analyte: ~10-15 mg of ABMF.

• Internal Standard: ~5-10 mg of Dimethyl Sulfone (TraceCERT® or equivalent purity).

• Solvent:

  (99.8% D) with 0.03% TMS (optional). Note: Use silver foil treated if the furan is highly acid-sensitive.

Figure 2: Step-by-step qNMR workflow.

Acquisition Parameters (Bruker/Varian Standard)

To ensure quantitative accuracy (E-E-A-T principle: Causality), the experiment must allow full relaxation of nuclei between scans.

• Pulse Sequence: zg (Bruker) or s2pul (Varian) - simple 1D proton.

• Pulse Angle:

  (maximizes signal) or (if T1 is very long). Recommendation: for robustness unless T1 is measured.

• Relaxation Delay (

  ): Must be of the slowest relaxing signal (usually the IS).

  • Setting:30 - 60 seconds .[4] (Standard protons relax in 1-5s; 30s covers >99.9% relaxation).

• Scans (NS): 16 or 32 (sufficient for >10 mg sample).

• Spectral Width: 20 ppm (-2 to 18 ppm).

• Temperature: 298 K (25°C).

Data Processing & Calculation

• Phasing: Manual phasing is required. Autophasing often fails to produce the perfectly flat baseline needed for accurate integration.

• Baseline Correction: Apply a polynomial baseline correction (Bernstein polynomial order 1 or 2).

• Integration: Integrate the IS peak (3.0 ppm) and the ABMF Bromomethyl peak (4.5 ppm) . Do not use the Acetyl peak if possible, as it may overlap with acetone or water traces.

Purity Equation:

Where:

• = Purity (fraction or %)[4][5]
• = Integral area[1]
• = Number of protons (IS=6 for DMSO ; Analyte=2 for )
• = Molecular Weight (IS=94.13; Analyte=203.03)
• = Mass weighed (mg)[4]

Part 4: Case Study - The "Hidden" Impurity

In a recent validation comparison for a furan intermediate:

• HPLC-UV Result: 98.2% purity (Area %). The primary impurity was the hydrolyzed alcohol (

  ), which had a lower UV response at 254 nm.

• qNMR Result: 94.5% purity (Weight %).

References

• Direct 1H NMR Quantitation of Valuable Furan Fatty Acids. Journal of Agricultural and Food Chemistry, 2019.[6] Available at: [Link]

• Choosing the Right qNMR Internal Standard. ResolveMass. Available at: [Link]

• Advantages of Quantitative NMR for the Determination of Relative Response Factors. Enovatia. Available at: [Link]

• 2-Acetyl-5-methylfuran Properties (Analogue Reference). PubChem. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. fishersci.com [fishersci.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CAS 17515-77-4: 2-(bromomethyl)-5-(trifluoromethyl)furan [cymitquimica.com]
• 6. Direct 1H NMR Quantitation of Valuable Furan Fatty Acids in Fish Oils and Fish Oil Fractions - PubMed [pubmed.ncbi.nlm.nih.gov]

Mastering the Synthesis of Bromofurans: A Comparative Guide to Brominating Agents

Introduction: The Synthetic Value of Brominated Furans

Brominated furans are pivotal intermediates in organic synthesis, serving as versatile building blocks for pharmaceuticals, agrochemicals, and advanced materials. The strategic placement of a bromine atom on the furan ring unlocks a gateway to a multitude of cross-coupling reactions (e.g., Suzuki, Stille, Sonogashira), lithiation-substitution sequences, and other transformations. This allows for the construction of complex molecular architectures.[1][2][3] However, the furan ring's high reactivity towards electrophiles presents a significant challenge: controlling the selectivity and extent of bromination to avoid undesired side products and polymerization.[4]

This guide provides a comprehensive comparison of the most common brominating agents for furan synthesis. We will delve into their mechanisms, efficacy, and operational considerations, supported by experimental data, to empower researchers in selecting the optimal reagent for their specific synthetic goals.

The Contenders: A Trio of Brominating Reagents

While various brominating agents exist, we will focus on the three most prominent for furan chemistry:

• N-Bromosuccinimide (NBS): A crystalline, easy-to-handle solid, NBS is widely regarded as a mild and selective source of electrophilic bromine.[5][6][7] It is particularly favored for achieving controlled monobromination.[5]

• Elemental Bromine (Br₂): A powerful and highly reactive liquid, Br₂ is a cost-effective and atom-economical choice.[7] However, its high reactivity can lead to over-bromination and side reactions, and its hazardous nature demands stringent safety protocols.[7][8][9]

• Pyridinium Tribromide (Py·Br₃): This solid complex of pyridine and bromine offers a safer and more manageable alternative to liquid bromine.[10][11][12] It acts as a mild brominating agent, often providing enhanced selectivity.[11][13]

Mechanism of Action: The Path to Bromination

The bromination of furan proceeds via an electrophilic aromatic substitution (SEAr) mechanism. Furan's electron-rich nature makes it highly susceptible to attack by an electrophilic bromine species (Br⁺).[14][15] The reaction is initiated by the polarization of the brominating agent, which is attacked by the π-electrons of the furan ring, preferentially at the more reactive α-position (C2 or C5). This forms a resonance-stabilized cationic intermediate known as a sigma complex. Subsequent deprotonation by a base restores the aromaticity of the ring, yielding the brominated furan.

Caption: General mechanism for electrophilic bromination of furan.

The key difference between the reagents lies in how they generate the electrophilic bromine and influence the reaction environment. NBS provides a slow, controlled release of Br₂, while liquid Br₂ provides a high, immediate concentration.[7] Pyridinium tribromide exists in equilibrium with pyridine and Br₂, also offering a more controlled delivery of the brominating species.[12]

Head-to-Head Comparison: Efficacy, Selectivity, and Conditions

The choice of brominating agent profoundly impacts the outcome of the reaction, particularly the yield and the ratio of mono- to di-substituted products.

Reagent	Typical Conditions	Target Product	Yield (%)	Key Advantages	Key Disadvantages
N-Bromosuccinimide (NBS)	DMF, 0 °C to RT	2-Bromofuran	~85-95%	High selectivity for mono-bromination, easy to handle (solid), safer.[1][2][6]	Higher cost, can act as an oxidant.[16][17]
Elemental Bromine (Br₂) / Dioxane	Dioxane or DMF, <0 °C	2-Bromofuran	~70%[18][19]	Low cost, high atom economy.	Hazardous (toxic, corrosive liquid), poor selectivity, often leads to polybromination and polymerization.[4][7][9]
Elemental Bromine (Br₂) / Dioxane	Dioxane or DMF, <0 °C (2 eq.)	2,5-Dibromofuran	~48-70%[18][19][20]	Effective for di-substitution.	Requires careful stoichiometric control to avoid over-bromination.
Pyridinium Tribromide (Py·Br₃)	CH₂Cl₂, Pyridine, RT	2-Bromofuran	Good to High	Solid reagent (safer than Br₂), high selectivity, mild conditions.[11][13]	Can introduce pyridine into the reaction mixture, potentially complicating workup.

Note: Yields are representative and can vary based on specific substrate, scale, and precise reaction conditions.

Analysis and Field Insights:

• For Selective Monobromination (2-Bromofuran): N-Bromosuccinimide (NBS) is unequivocally the superior choice. Its use in a polar aprotic solvent like DMF provides excellent yields of 2-bromofuran with minimal formation of the dibrominated byproduct.[1][2] The solid nature of NBS significantly simplifies handling and improves safety compared to liquid bromine.[6][21]

• For Dibromination (2,5-Dibromofuran): While NBS can be used, elemental bromine is often employed for synthesizing 2,5-dibromofuran by adjusting the stoichiometry.[18][19][20] The reaction must be performed at low temperatures with careful control over the amount of bromine added to prevent further substitution or degradation.

• The "Safer Br₂" Alternative: Pyridinium tribromide emerges as an excellent compromise, offering the reactivity of bromine in a more manageable and safer solid form.[11][13] It is particularly useful for reactions where high selectivity is crucial and the presence of pyridine is not detrimental to subsequent steps.[13]

Detailed Experimental Protocols

To provide practical, actionable guidance, here are standardized protocols for the synthesis of 2-bromofuran and 2,5-dibromofuran.

Protocol 1: Synthesis of 2-Bromofuran using NBS

This procedure is adapted from a high-yield, scalable method.[1][2]

Caption: Experimental workflow for the synthesis of 2-bromofuran using NBS.

Materials:

• Furan

• N-Bromosuccinimide (NBS)

• Dimethylformamide (DMF), anhydrous

• Water, deionized

• Ice

Procedure:

• In a three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel, dissolve furan (1.0 eq.) in anhydrous DMF.

• Cool the solution to 0 °C using an ice bath.

• In a separate flask, dissolve NBS (1.05 eq.) in anhydrous DMF.

• Add the NBS solution dropwise to the cooled furan solution over 1-2 hours, ensuring the internal temperature does not rise above 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by pouring the mixture into a larger flask containing ice-cold water.

• The product, 2-bromofuran, can be isolated and purified by steam distillation, which avoids the need for column chromatography.[1]

Protocol 2: Synthesis of 2,5-Dibromofuran using Elemental Bromine

This protocol requires stringent safety measures due to the hazardous nature of bromine.[9][22][23]

Materials:

• Furan

• Bromine (Br₂)

• N,N-Dimethylformamide (DMF)

• Ice

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate solution

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• CAUTION: Perform this reaction in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including heavy-duty nitrile gloves, safety goggles, and a lab coat.[22][23] Have a sodium thiosulfate solution ready for quenching any spills.

• In a three-necked round-bottom flask, dissolve furan (1.0 eq.) in DMF.

• Cool the flask to -10 °C to -5 °C using an ice-salt bath.

• Slowly add elemental bromine (2.0 eq.) dropwise to the stirred solution, maintaining the low temperature.

• After the addition, stir the mixture at the same temperature for 1 hour, then allow it to warm to room temperature and stir for another 2 hours.

• Pour the reaction mixture onto ice and extract with diethyl ether.

• Wash the combined organic layers sequentially with saturated sodium thiosulfate solution (to quench excess bromine), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product, which can be purified by distillation.

Conclusion: Selecting the Right Tool for the Job

The choice of brominating agent for furan synthesis is a critical decision that balances reactivity, selectivity, safety, and cost.

• N-Bromosuccinimide (NBS) stands out as the premier choice for the selective synthesis of 2-bromofuran , offering high yields and operational simplicity, making it ideal for research and pharmaceutical development.

• **Elemental Bromine (Br₂) remains a viable, cost-effective option, particularly for producing 2,5-dibromofuran . However, its use is predicated on having stringent safety controls and the ability to manage its high reactivity to avoid byproducts.

• Pyridinium Tribromide (Py·Br₃) serves as an excellent, safer alternative to liquid bromine, providing a good balance of reactivity and selectivity for monobromination under mild conditions.

By understanding the distinct characteristics and applying the appropriate protocols outlined in this guide, researchers can confidently and efficiently synthesize the specific bromofuran building blocks required for their innovative work.

References

• Pearson. (n.d.). Furan undergoes electrophilic aromatic substitution more readily than benzene.
• Filo. (2025, April 1). Furan undergoes electrophilic aromatic substitution more readily than benzene.
• (2025, July 14). Electrophilic addition may be preferred to substitution with furan.
• Fernández, G. (n.d.).

• Raheem, M.-A., Nagireddy, J. R., Durham, R., & Tam, W. (2010). Efficient Procedure for the Preparation of 2-Bromofuran and Its Application in the Synthesis of 2-Arylfurans. Synthetic Communications, 40(14), 2106-2113. Available from: [Link]

• Keegstra, M. A., Klomp, A. J. A., & Brandsma, L. (1990). Convenient Synthetic Procedures for 2-Bromofuran and 2,5-Dibromofuran. Synthetic Communications, 20(21), 3371-3374. Available from: [Link]

• (n.d.).
• (n.d.). 2,5-Dibromofuran. Ch.imperial.
• (2025, August 6). ChemInform Abstract: Efficient Procedure for the Preparation of 2-Bromofuran and Its Application in the Synthesis of 2-Arylfurans.
• CymitQuimica. (n.d.). CAS 39416-48-3: Pyridinium tribromide.
• (2026, January 22). Pyridinium tribromide: a highly efficient brominating agent for pharmaceutical synthesis.
• (2025, July 8).
• Oreate AI Blog. (2026, February 17).
• Keegstra, M. A., Klomp, A. J. A., & Brandsma, L. (2006, October 24). Convenient Synthetic Procedures for 2-Bromofuran and 2,5-Dibromofuran. Taylor & Francis Online.
• (n.d.).
• (2024, October 31). Pyridinium Tribromide: Versatile Brominating Agent Driving Advances in Organic Synthesis.
• (2020, May 14). Can Someone Explain the Difference between NBS, light and Br2, light. Reddit.
• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS).
• BenchChem. (n.d.). Application Notes and Protocols: 2,4-Dibromofuran as a Versatile Building Block in Organic Synthesis.
• (2022, March 16).
• Chemia. (2022, April 8). Active/inactive aromatic ring bromination: Bromination reactions that use NBS (2): N-bromo compounds (4)
• BenchChem. (n.d.). Application Notes and Protocols: N-Bromosuccinimide (NBS)
• (2009, October 9). An Efficient Method for the N-Bromosuccinimide Catalyzed Synthesis of Indolyl-Nitroalkanes.
• BenchChem. (n.d.). A Comparative Guide to Allylic Bromination: N-Bromosuccinimide vs. Sodium Hypobromite.
• BenchChem. (n.d.). Application Notes and Protocols: 3-Bromo-2-iodofuran in Materials Science and Polyfuran Synthesis.
• Wikipedia. (n.d.). N-Bromosuccinimide.
• (2019, June 4).
• Reagent Guide. (2011, June 10). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry.
• (2024, June 7).
• (n.d.). Standard Operating Procedure.
• RSC Education. (n.d.).
• Wu, X., Peng, X., Dong, X., & Dai, Z. (n.d.).
• (n.d.). On the reaction of furan with bromine in aqueous solution. Observation of the slow hydration of malealdehyde.

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Safety & Regulatory Compliance

Ethanone, 1-[5-(bromomethyl)-2-furanyl]- proper disposal procedures

Topic: Ethanone, 1-[5-(bromomethyl)-2-furanyl]- Proper Disposal Procedures Document Type: Standard Operating Procedure (SOP) / Technical Safety Guide Target Audience: Senior Researchers, EHS Officers, and Chemical Safety Managers

Executive Summary

Ethanone, 1-[5-(bromomethyl)-2-furanyl]- (CAS: 114430-54-5) presents a dual-hazard profile: it is a potent lachrymator and a highly reactive alkylating agent . Improper disposal poses severe risks of inhalation exposure to laboratory personnel and potential exothermic polymerization in waste streams.

This guide mandates a chemical deactivation (quenching) protocol prior to disposal. Direct disposal into general organic waste streams is prohibited without prior stabilization due to the compound's potential to react violently with nucleophiles or polymerize under acidic conditions.

Hazard Characterization & Chemical Logic

To dispose of this compound safely, one must understand its reactivity profile. The molecule contains two distinct reactive centers that dictate the disposal strategy:

• Bromomethyl Group (–CH₂Br):

  • Hazard: This is a primary alkyl halide activated by the adjacent furan ring. It is a powerful electrophile capable of alkylating DNA and proteins (mutagenic/corrosive) and reacting rapidly with nucleophiles.

  • Disposal Implication: It must be chemically "quenched" by reacting it with a mild nucleophile to convert it into a non-volatile, non-reactive species.

• Furan Ring:

  • Hazard: Furan derivatives are acid-sensitive. Exposure to strong acids triggers rapid, exothermic polymerization (resin formation).

  • Disposal Implication: Avoid acidic waste streams. The quenching agent must be neutral or slightly basic (e.g., Sodium Thiosulfate) to maintain ring stability during the deactivation process.

Pre-Disposal Stabilization & Decision Matrix

Before initiating disposal, categorize the waste state to determine the correct workflow.

Figure 1: Decision matrix for initial waste handling. Note that solid residues must be solvated to ensure effective chemical quenching.

Chemical Deactivation Protocol (Quenching)

Objective: Convert the reactive alkyl bromide into a stable, water-soluble Bunte salt (organic thiosulfate) using Sodium Thiosulfate (

).

Why Thiosulfate?

• High Nucleophilicity: Reacts rapidly with the bromomethyl group.

• Non-Basic: unlike hydroxide/alkoxides, it avoids side reactions or polymerization of the furan ring.

• Visual Indicator: It effectively scavenges any free bromine or iodine impurities often present in these syntheses.

Reagents Required:

• Solvent: Dichloromethane (DCM) or Ethyl Acetate.

• Quencher: 10-20% Aqueous Sodium Thiosulfate solution.

• PPE: Chemical splash goggles, face shield, butyl rubber gloves (nitrile is acceptable for short contact), and lab coat. Work in a Fume Hood.

Step-by-Step Procedure:

• Preparation: Dissolve the waste material in an inert solvent (DCM or Ethyl Acetate) to a concentration of approximately 5-10% w/v. Do not use acetone or alcohols as primary solvents if avoidable, to prevent competing side reactions.

• Biphasic Quench: Add an equal volume of 10% Aqueous Sodium Thiosulfate to the organic waste solution.

  • Reaction:

• Agitation: Stir the biphasic mixture vigorously for 30–60 minutes at room temperature.

  • Observation: If the organic layer was yellow/brown due to free bromine, it should turn pale/colorless.

• Verification (Optional but Recommended): For large batches (>50g), verify consumption of the alkyl bromide via TLC (Thin Layer Chromatography). The starting material spot should disappear.[1]

• Separation: Transfer to a separatory funnel.

  • Bottom Layer (if DCM): Organic waste (Deactivated).

  • Top Layer: Aqueous waste (Contains bromide/thiosulfate salts).

• Final Disposal:

  • Organic Layer: Dispose of as "Halogenated Organic Waste".

  • Aqueous Layer: Dispose of as "Aqueous Waste with Trace Organics".

Waste Stream Management & Labeling

Proper labeling is critical to prevent downstream accidents (e.g., bulking with incompatible acids).

Parameter	Specification
Waste Container	High-Density Polyethylene (HDPE) or Glass. Do not use metal.
Label Name	"Deactivated Furan Derivative Waste"
Hazard Tags	Toxic, Irritant, Halogenated.[2]
Incompatibilities	STRONG ACIDS , Oxidizers, Alkali Metals.
Storage	Store in a cool, well-ventilated cabinet. Segregate from acidic waste.

Critical Warning: Never mix this waste with "Acidic Waste" streams. Even after quenching, residual furan compounds can polymerize violently in the presence of concentrated acids (e.g., Nitric/Sulfuric acid waste).

Emergency Response Procedures

Due to the lachrymatory nature of the parent compound, spills require immediate and specific actions.

• Inhalation: Immediately move to fresh air. The compound is a mucous membrane irritant. If breathing is difficult, administer oxygen (medical personnel only).

• Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol, as it may increase skin absorption.

• Eye Contact: Rinse with water for 15 minutes, lifting eyelids. Seek immediate ophthalmological evaluation.

• Spill Cleanup:

  • Evacuate the immediate area (lachrymator risk).

  • Don full PPE (including respiratory protection if outside a hood).

  • Cover spill with vermiculite soaked in 10% sodium thiosulfate .

  • Scoop into a double-bagged waste container.

Technical Workflow Diagram

Figure 2: Chemical deactivation workflow using sodium thiosulfate.

References

• National Institute of Standards and Technology (NIST). Ethanone, 1-[5-(2-furanylmethyl)-2-furanyl]- Properties and Spectra. NIST Chemistry WebBook, SRD 69. Available at: [Link]

• Organic Syntheses. General Procedures for Handling and Disposal of Lachrymatory Alkyl Halides. Organic Syntheses, Coll. Vol. 9, p. 13. Available at: [Link]

Sources

• 1. Sciencemadness Discussion Board - Quick and partial report on benzyl bromide synthesis - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. synerzine.com [synerzine.com]

Safe Handling and Personal Protective Equipment for Ethanone, 1-[5-(bromomethyl)-2-furanyl]-

As a key intermediate in the synthesis of biologically active compounds such as pharmaceuticals and pesticides, Ethanone, 1-[5-(bromomethyl)-2-furanyl]- (CAS No. 37045-31-5) is a compound handled by researchers in diverse fields.[1] Its utility in the laboratory is matched by the critical need for rigorous safety protocols. This guide provides an in-depth, experience-driven framework for the safe handling, use, and disposal of this compound, ensuring the protection of laboratory personnel and the integrity of research.

The causality behind these protocols is straightforward: organohalogen compounds, like this one, warrant a heightened level of caution due to their potential toxicity and reactivity.[1] Adherence to these guidelines is not merely about compliance but about fostering a proactive safety culture.

Hazard Profile and Risk Assessment

The primary risks associated with this and similar brominated furan compounds include:

• Skin and Eye Irritation: Direct contact can cause irritation or more severe damage.[2]

• Respiratory Irritation: Inhalation of dust or vapors may lead to respiratory tract irritation.[2]

• Toxicity: Organohalogen compounds can have inherent toxicity if ingested, inhaled, or absorbed through the skin.[1][3] Several related furan compounds are classified as acutely toxic.[3][4]

This risk profile mandates a multi-layered approach to personal protective equipment (PPE) to create effective barriers for all potential routes of exposure.

Core Personal Protective Equipment (PPE) Requirements

The selection of PPE is a direct response to the identified hazards. For all procedures involving Ethanone, 1-[5-(bromomethyl)-2-furanyl]-, the following PPE is mandatory.

Hazard Class	Required PPE	Rationale and Specifications
Eye/Face Hazard	Chemical Safety Goggles & Face Shield	Standard safety glasses are insufficient. Chemical safety goggles provide a seal around the eyes to protect against splashes and fine particulates. A face shield should be worn over the goggles during procedures with a high risk of splashing (e.g., transferring solutions, reactions under reflux). This protocol is in line with OSHA 29 CFR 1910.133 standards.
Skin Hazard	Nitrile Gloves & Lab Coat	Wear nitrile gloves to prevent skin contact.[5] Always inspect gloves for tears or punctures before use. For prolonged contact or when handling larger quantities, consider double-gloving. A flame-retardant, long-sleeved lab coat is required to protect skin and personal clothing from contamination.
Respiratory Hazard	N95 Dust Mask or Respirator	When handling the solid powder outside of a certified chemical fume hood, a NIOSH-approved N95 dust mask is the minimum requirement to prevent inhalation.[6] For procedures that may generate vapors or aerosols, a respirator with an appropriate organic vapor cartridge may be necessary based on a site-specific risk assessment.

Operational Plan: Step-by-Step Handling Protocol

This protocol is designed to be a self-validating system, with checks and best practices integrated into the workflow.

3.1. Preparation and Engineering Controls

• Designated Area: All work with this compound must be conducted in a designated area, such as a certified chemical fume hood, to ensure adequate ventilation.[2][5]

• Gather Materials: Before starting, ensure all necessary equipment (spatulas, glassware, weighing paper, waste containers) and PPE are readily available.

• Emergency Equipment Check: Verify that a safety shower and eyewash station are accessible and unobstructed. Know the location of the appropriate fire extinguisher (e.g., CO2, dry chemical).[5]

3.2. Handling the Solid Compound (e.g., Weighing)

• Don PPE: Put on your lab coat, chemical safety goggles, and nitrile gloves.

• Work Within Fume Hood: Perform all manipulations of the solid compound within the fume hood.

• Weighing: Use a tared weigh boat or glassine paper. Avoid creating dust. If any material is spilled, clean it up immediately following the spill procedure outlined below.

• Container Sealing: After dispensing, securely seal the main container.[1] Store it in a cool, dry, and well-ventilated place away from incompatible materials like strong oxidizing agents.[1][5]

3.3. Emergency Procedures

• Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes.[4] Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[4] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.

• Inhalation: Move the person to fresh air and keep them comfortable for breathing.[3] If the person is not breathing, provide artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[5] Seek immediate medical attention.

• Spill: Evacuate the area. If the spill is small and you are trained to handle it, use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.[2] Collect the material into a sealed, labeled container for hazardous waste disposal. Ensure adequate ventilation. Do not let the product enter drains.

Visual Workflow for Safe Handling

The following diagram illustrates the lifecycle of handling Ethanone, 1-[5-(bromomethyl)-2-furanyl]- in a laboratory setting.

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